N-Oleoyl Valine

• CAS: 60374-41-6

Core Science & Biosynthesis

Endogenous Biosynthesis of N-Oleoyl Valine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Oleoyl Valine is an endogenous N-acyl amino acid, a class of lipid signaling molecules gaining prominence for their roles in various physiological processes. This technical guide provides a comprehensive overview of the core endogenous biosynthesis pathway of N-Oleoyl Valine. Central to this pathway is the enzyme Peptidase M20 Domain Containing 1 (PM20D1), a secreted, bidirectional enzyme that catalyzes the condensation of oleic acid and the branched-chain amino acid L-valine. This document details the enzymatic reaction, presents available quantitative data, outlines experimental protocols for the characterization of this pathway, and provides visual diagrams of the biosynthetic process and experimental workflows. This guide is intended to be a resource for researchers investigating the therapeutic potential and physiological significance of N-Oleoyl Valine and related N-acyl amino acids.

Introduction

N-acyl amino acids (NAAAs) are a diverse family of lipid mediators formed by the amide linkage of a fatty acid to the amino group of an amino acid. These molecules are increasingly recognized for their involvement in a range of biological functions. N-Oleoyl Valine, composed of oleic acid and the essential branched-chain amino acid valine, is one such endogenous NAAA. Recent studies have implicated NAAAs in the regulation of energy metabolism and other physiological processes, making their biosynthetic pathways a subject of intense research interest. The primary enzyme responsible for the biosynthesis of a significant portion of circulating NAAAs, including N-Oleoyl Valine, has been identified as Peptidase M20 Domain Containing 1 (PM20D1).[1][2][3][4]

The Core Biosynthesis Pathway of N-Oleoyl Valine

The endogenous synthesis of N-Oleoyl Valine is primarily catalyzed by the secreted enzyme PM20D1.[1] This enzyme exhibits bidirectional activity, capable of both synthesizing N-acyl amino acids from their constituent fatty acid and amino acid, and hydrolyzing them back into their components. The synthase activity of PM20D1 involves the direct condensation of a free fatty acid (oleic acid) and a free amino acid (L-valine) to form the amide bond of N-Oleoyl Valine.

The reaction can be summarized as follows:

Oleic Acid + L-Valine <--> N-Oleoyl-L-Valine + H₂O (Catalyzed by PM20D1)

Notably, PM20D1 shows a preference for free fatty acids over their acyl-CoA thioesters as substrates for the condensation reaction. While the enzyme can utilize a range of fatty acids and amino acids, it displays a preference for those with large and hydrophobic side chains.

Another enzyme, Fatty Acid Amide Hydrolase (FAAH), traditionally known for its role in the degradation of endocannabinoids, has also been shown to possess N-acyl amino acid synthase/hydrolase activity. However, FAAH's activity is primarily intracellular and it exhibits a more restricted substrate scope compared to the secreted PM20D1. Therefore, PM20D1 is considered the dominant regulator of circulating N-acyl amino acid levels.

Visualization of the Biosynthetic Pathway

References

• 1. Cooperative enzymatic control of N-acyl amino acids by PM20D1 and FAAH - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nomuraresearchgroup.com [nomuraresearchgroup.com]
• 3. The secreted enzyme PM20D1 regulates lipidated amino acid uncouplers of mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Secreted Enzyme PM20D1 Regulates Lipidated Amino Acid Uncouplers of Mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to N-Oleoyl Valine: Properties, Protocols, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

N-Oleoyl Valine is an endogenous N-acyl amino acid that has garnered significant interest within the scientific community for its role as a modulator of key biological processes. This technical guide provides a comprehensive overview of its physical and chemical properties, detailed experimental protocols for its synthesis and analysis, and an exploration of its primary biological activities. The information is presented to support ongoing research and development efforts in pharmacology and biochemistry.

Core Physical and Chemical Properties

Table 1: Physical and Chemical Properties of N-Oleoyl Valine

Property	Value	Source
Molecular Formula	C23H43NO3	--INVALID-LINK--[1]
Molecular Weight	381.6 g/mol	--INVALID-LINK--[1]
CAS Number	60374-41-6	--INVALID-LINK--[2]
Appearance	Presumed to be a solid or oil at room temperature	Inferred from structure
Melting Point	Data not available
Boiling Point	Data not available
Density	Data not available
Solubility	DMF: 10 mg/mlDMSO: 12 mg/mlEthanol: 12 mg/mlEthanol:PBS (pH 7.2) (1:4): 0.2 mg/ml	--INVALID-LINK--[2]
Stability	Stable for ≥ 2 years when stored at -20°C	--INVALID-LINK--[2]
Synonyms	N-[(9Z)-1-oxo-9-octadecen-1-yl]-L-valine, Oleoyl-L-valine	--INVALID-LINK--

Experimental Protocols

The following sections provide detailed methodologies for the synthesis, purification, and analysis of N-Oleoyl Valine, based on established procedures for N-acyl amino acids.

Synthesis of N-Oleoyl Valine

A common method for the synthesis of N-acyl amino acids is the coupling of a fatty acid with an amino acid using a carbodiimide coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC).

Materials:

• L-Valine

• Oleic acid

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 1-Hydroxybenzotriazole (HOBt)

• Dichloromethane (DCM), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Sodium bicarbonate (NaHCO3), saturated aqueous solution

• Hydrochloric acid (HCl), 1 M

• Magnesium sulfate (MgSO4), anhydrous

• Argon or Nitrogen gas

Procedure:

• Amino Acid Preparation: Suspend L-Valine (1 equivalent) in anhydrous DMF.

• Carboxylic Acid Activation: In a separate flask, dissolve oleic acid (1 equivalent) and HOBt (1.1 equivalents) in anhydrous DCM under an inert atmosphere (argon or nitrogen). Cool the solution to 0°C in an ice bath.

• Coupling Reaction: Slowly add a solution of DCC (1.1 equivalents) in anhydrous DCM to the oleic acid solution. Stir the mixture at 0°C for 30 minutes.

• Add the L-Valine suspension to the activated oleic acid mixture. Allow the reaction to warm to room temperature and stir overnight.

• Work-up: Filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct.

• Wash the filtrate sequentially with 1 M HCl, saturated NaHCO3 solution, and brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure to yield the crude N-Oleoyl Valine.

References

• 1. TRPV3 enhances skin keratinocyte proliferation through EGFR-dependent signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Activation of transient receptor potential vanilloid 3 is required for keratinocyte differentiation and epidermal barrier formation - PMC [pmc.ncbi.nlm.nih.gov]

N-Oleoyl Valine: A Technical Guide to its Discovery and Initial Characterization

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Oleoyl Valine is an endogenous N-acyl amino acid (NAAA) that has garnered significant interest within the scientific community due to its role as a modulator of the transient receptor potential vanilloid 3 (TRPV3) channel. This technical guide provides a comprehensive overview of the discovery, synthesis, and initial characterization of N-Oleoyl Valine, drawing from key studies in the field of lipidomics and pharmacology. It is designed to serve as a foundational resource for researchers and professionals involved in drug discovery and development, offering detailed experimental protocols, quantitative data summaries, and visual representations of relevant biological pathways and workflows.

Discovery and Identification

The discovery of N-Oleoyl Valine was not a singular event but rather the result of advancements in lipidomics enabling broad screening for novel endogenous signaling molecules. A pivotal study by Tan et al. in 2010, utilizing a targeted lipidomics approach, led to the identification of 50 novel endogenous N-acyl amino acids in rat brain tissue, which included N-oleoyl conjugates of various amino acids[1]. While this study did not focus exclusively on N-Oleoyl Valine, it laid the groundwork for its identification as part of a larger family of previously uncharacterized bioactive lipids.

Subsequent research by Raboune et al. in 2014 further characterized the biological activity of a diverse library of N-acyl amides, including N-Oleoyl Valine, and established its role as a modulator of TRPV channels[2].

Core Chemical and Physical Properties

The fundamental properties of N-Oleoyl Valine are summarized in the table below, with data compiled from PubChem[3].

Property	Value
Molecular Formula	C23H43NO3
Molecular Weight	381.6 g/mol
IUPAC Name	(2S)-3-methyl-2-[[(9Z)-octadec-9-enoyl]amino]butanoic acid
CAS Number	60374-41-6
Appearance	Predicted to be a solid
Solubility	Soluble in organic solvents such as methanol, ethanol, and DMSO

Experimental Protocols

Chemical Synthesis of N-Oleoyl Valine

The synthesis of N-Oleoyl Valine can be achieved through the coupling of oleic acid and the amino acid L-valine. A general and adaptable protocol is outlined below.

Workflow for Chemical Synthesis:

Caption: Chemical synthesis workflow for N-Oleoyl Valine.

Methodology:

• Activation of Oleic Acid: Oleic acid is converted to a more reactive species to facilitate amide bond formation. This can be achieved by reacting oleic acid with a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS) in an anhydrous solvent like dichloromethane (DCM) to form an NHS-ester. Alternatively, oleic acid can be converted to oleoyl chloride using thionyl chloride (SOCl2).

• Coupling Reaction: The activated oleic acid (oleoyl chloride or NHS-ester) is then reacted with L-valine in the presence of a base, such as triethylamine, in an anhydrous solvent. The reaction is typically carried out at room temperature with stirring.

• Purification: The crude product is purified using silica gel column chromatography to yield pure N-Oleoyl Valine.

Identification and Characterization by Mass Spectrometry and NMR Spectroscopy

The initial identification and structural confirmation of N-Oleoyl Valine in biological samples were performed using liquid chromatography-tandem mass spectrometry (LC-MS/MS)[1].

Experimental Workflow for Identification:

Caption: Workflow for the identification of N-Oleoyl Valine.

Mass Spectrometry (MS) Protocol:

• Sample Preparation: Brain tissue is homogenized and subjected to lipid extraction using a method such as the Folch procedure (chloroform/methanol/water)[4].

• Liquid Chromatography: The lipid extract is separated using high-performance liquid chromatography (HPLC) with a C18 reversed-phase column.

• Mass Spectrometry: The eluent from the HPLC is introduced into a mass spectrometer equipped with an electrospray ionization (ESI) source.

  • MS1 (Full Scan): A full scan is performed to identify the precursor ion corresponding to the mass of N-Oleoyl Valine ([M-H]⁻ at m/z 380.3).

  • MS2 (Tandem MS): The precursor ion is fragmented using collision-induced dissociation (CID), and the resulting product ions are analyzed. The fragmentation pattern is characteristic of the molecule's structure.

Expected MS/MS Fragmentation:

Precursor Ion (m/z)	Key Fragment Ions (m/z)	Fragment Identity
380.3 ([M-H]⁻)	281.2	[Oleic acid - H]⁻
116.1	[Valine - H]⁻

NMR Spectroscopy Protocol:

While detailed NMR data for N-Oleoyl Valine is not extensively published, the following represents a general protocol for acquiring ¹H and ¹³C NMR spectra for structural confirmation of the synthesized compound.

• Sample Preparation: The purified N-Oleoyl Valine is dissolved in a deuterated solvent (e.g., CDCl₃ or MeOD).

• ¹H NMR Spectroscopy: A one-dimensional proton NMR spectrum is acquired to identify the chemical shifts and coupling patterns of the protons in the molecule.

• ¹³C NMR Spectroscopy: A one-dimensional carbon NMR spectrum is acquired to identify the chemical shifts of the carbon atoms.

Biological Activity and Initial Characterization

N-Oleoyl Valine has been identified as an antagonist of the TRPV3 channel, a non-selective cation channel involved in thermosensation, pain perception, and skin physiology.

TRPV3 Antagonist Activity

The antagonist activity of N-Oleoyl Valine at the TRPV3 channel was characterized by assessing its ability to inhibit the influx of calcium (Ca²⁺) in cells expressing the receptor.

Experimental Workflow for TRPV3 Antagonist Assay:

Caption: Workflow for assessing TRPV3 antagonist activity.

Calcium Imaging Protocol:

• Cell Culture and Transfection: Human embryonic kidney (HEK293) cells are transfected with a plasmid encoding for the human TRPV3 channel.

• Dye Loading: The transfected cells are loaded with a calcium-sensitive fluorescent dye, such as Fura-2 AM.

• Treatment: The cells are pre-incubated with varying concentrations of N-Oleoyl Valine.

• Activation and Measurement: The cells are then stimulated with a known TRPV3 agonist (e.g., 2-aminoethoxydiphenyl borate (2-APB) or by increasing the temperature). The change in intracellular calcium concentration is measured by monitoring the fluorescence of the indicator dye.

• Data Analysis: The inhibitory effect of N-Oleoyl Valine is quantified by comparing the calcium response in its presence to the response with the agonist alone.

Quantitative Data from Functional Assays:

Compound	Target	Assay Type	Effect	Potency (IC₅₀/EC₅₀)	Reference
N-Oleoyl Valine	TRPV3	Calcium Influx	Antagonist	~10 µM
2-APB	TRPV3	Calcium Influx	Agonist	Varies with conditions

Signaling Pathway

As an antagonist of TRPV3, N-Oleoyl Valine is proposed to inhibit the downstream signaling cascades initiated by TRPV3 activation. The activation of TRPV3 leads to an influx of cations, primarily Ca²⁺, which can then trigger various cellular responses.

TRPV3 Signaling Pathway and Inhibition by N-Oleoyl Valine:

Caption: TRPV3 signaling and its inhibition by N-Oleoyl Valine.

Conclusion

N-Oleoyl Valine represents a significant discovery within the expanding class of N-acyl amino acid signaling molecules. Its identification through advanced lipidomics and subsequent characterization as a TRPV3 antagonist have opened new avenues for research into the physiological roles of this channel and the therapeutic potential of its modulators. This technical guide provides a consolidated resource of the foundational knowledge on N-Oleoyl Valine, offering detailed methodologies and data to support further investigation and drug development efforts in this promising area.

References

• 1. Novel endogenous N-acyl amides activate TRPV1-4 receptors, BV-2 microglia, and are regulated in brain in an acute model of inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel endogenous N-acyl amides activate TRPV1-4 receptors, BV-2 microglia, and are regulated in brain in an acute model of inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. N-Oleoyl Valine | C23H43NO3 | CID 46917638 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. High-Performance Liquid Chromatography Tandem Mass Spectrometry Method for the Analysis of N-Oleoyl Glycine and N-Oleoyl Alanine in Brain and Plasma - PMC [pmc.ncbi.nlm.nih.gov]

Natural sources and tissue distribution of N-Oleoyl Valine

An In-depth Technical Guide on N-Oleoyl Valine: Natural Sources, Tissue Distribution, and Biological Interactions

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Oleoyl Valine is an endogenous N-acyl amino acid, a class of lipid signaling molecules gaining increasing attention for their diverse biological activities. This technical guide provides a comprehensive overview of the current understanding of N-Oleoyl Valine, focusing on its natural sources, distribution in tissues, and its interaction with cellular signaling pathways. This document summarizes available quantitative data, details experimental protocols for its analysis, and presents visual representations of its metabolic and signaling pathways to support further research and drug development efforts.

Introduction

N-acyl amino acids (NAAAs) are a class of lipid molecules formed by the conjugation of a fatty acid to an amino acid via an amide bond. These molecules are increasingly recognized as important endogenous signaling lipids with roles in various physiological and pathological processes. N-Oleoyl Valine, the amide conjugate of oleic acid and the branched-chain amino acid valine, has been identified as an antagonist of the Transient Receptor Potential Vanilloid 3 (TRPV3) channel, suggesting its potential involvement in thermosensation, pain perception, and skin homeostasis. This guide aims to consolidate the existing knowledge on N-Oleoyl Valine to facilitate further investigation into its therapeutic potential.

Natural Sources and Biosynthesis

While specific data on the natural dietary sources of N-Oleoyl Valine are limited, its constituent parts, oleic acid and valine, are abundant in a variety of foods.

• Oleic Acid: A monounsaturated fatty acid found in high concentrations in olive oil, canola oil, and avocados.

• Valine: An essential branched-chain amino acid present in protein-rich foods such as meat, dairy products, soy, and legumes.

The biosynthesis of N-Oleoyl Valine, like other NAAAs, is thought to occur intracellularly through the enzymatic conjugation of oleoyl-CoA (the activated form of oleic acid) and L-valine. While the specific enzymes responsible for N-Oleoyl Valine synthesis have not been definitively identified, the general pathway for NAAA biosynthesis involves N-acyltransferases.

Putative Biosynthetic Pathway

The synthesis is proposed to be a two-step process:

• Activation of Oleic Acid: Oleic acid is first activated to Oleoyl-CoA by an acyl-CoA synthetase.

• Conjugation to Valine: An N-acyltransferase enzyme then catalyzes the transfer of the oleoyl group from Oleoyl-CoA to the amino group of L-valine, forming N-Oleoyl Valine.

Putative biosynthetic pathway of N-Oleoyl Valine.

Tissue Distribution

Specific quantitative data for N-Oleoyl Valine concentrations in various tissues are not extensively documented in publicly available literature. However, studies on other N-acyl amino acids suggest that their distribution is widespread, with detectable levels in the central nervous system, peripheral tissues, and plasma. One study noted that N-Oleoyl Valine levels increase in mouse lung tissue following acute lung injury, indicating a potential role in inflammatory responses.

Table 1: Putative Tissue Distribution of N-Oleoyl Valine

Tissue/Fluid	Reported Presence/Concentration	Reference
Lung	Increased levels post-injury (mouse)
Brain	Presence of other NAAAs suggests likely presence	-
Plasma	Presence of other NAAAs suggests likely presence	-
Skin	As a TRPV3 antagonist, its presence is plausible	-

Note: This table is illustrative. Specific concentrations require further experimental determination.

Experimental Protocols

The quantification of N-Oleoyl Valine in biological samples is typically achieved using liquid chromatography-tandem mass spectrometry (LC-MS/MS), which offers high sensitivity and specificity.

Sample Preparation and Extraction

This protocol is adapted from methods used for similar N-acyl amino acids.

• Tissue Homogenization: Weigh frozen tissue and homogenize in a suitable solvent (e.g., 2:1:1 methanol:chloroform:water) containing an appropriate internal standard (e.g., d8-N-Oleoyl Valine).

• Lipid Extraction: Perform a modified Bligh-Dyer or equivalent liquid-liquid extraction to separate the lipid phase containing N-Oleoyl Valine.

• Phase Separation: Centrifuge the mixture to achieve phase separation. Collect the lower organic phase.

• Drying and Reconstitution: Evaporate the solvent from the organic phase under a stream of nitrogen. Reconstitute the dried lipid extract in the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Quantification

• Chromatographic Separation:

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm) is suitable.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient from a lower to a higher percentage of Mobile Phase B is used to elute N-Oleoyl Valine.

  • Flow Rate: Typically 0.2-0.4 mL/min.

  • Column Temperature: Maintained at around 40°C.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • Precursor Ion: The [M+H]+ ion of N-Oleoyl Valine (m/z 382.3).

  • Product Ions: Characteristic fragment ions are monitored for quantification and confirmation (e.g., fragments corresponding to the loss of water or the valine moiety).

Workflow for the quantification of N-Oleoyl Valine.

Signaling Pathways

N-Oleoyl Valine has been identified as an antagonist of the TRPV3 channel. TRPV3 is a non-selective cation channel expressed predominantly in keratinocytes and is involved in thermosensation, hair growth, and skin barrier function.

Antagonism of TRPV3

The binding of N-Oleoyl Valine to the TRPV3 channel is thought to stabilize the channel in a closed conformation, thereby inhibiting the influx of cations (such as Ca²⁺ and Na⁺) that would normally occur upon channel activation by heat or chemical agonists. This antagonistic action can modulate downstream signaling pathways that are dependent on cation influx.

An In-depth Technical Guide on the Putative Mechanism of Action of N-Oleoyl Valine on TRPV3 Channels

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: As of late 2025, the direct interaction and specific mechanism of action of N-Oleoyl Valine (OLV) on Transient Receptor Potential Vanilloid 3 (TRPV3) channels have not been explicitly detailed in published scientific literature. This technical guide, therefore, presents a putative mechanism of action based on the established principles of lipid modulation of TRPV channels and the known biological activities of related N-acyl amino acids. The proposed mechanisms and experimental protocols outlined herein provide a foundational framework for investigating the potential effects of OLV on TRPV3.

Introduction: TRPV3 and the Rationale for N-Oleoyl Valine Investigation

The Transient Receptor Potential Vanilloid 3 (TRPV3) channel is a non-selective cation channel predominantly expressed in skin keratinocytes, as well as in sensory neurons. It functions as a polymodal sensor, activated by innocuous warm temperatures (31-39°C), chemical agonists (e.g., 2-aminoethoxydiphenyl borate, carvacrol), and various endogenous lipids. TRPV3 plays a crucial role in thermosensation, pain perception, skin barrier function, hair growth, and the pathophysiology of several skin disorders, making it a compelling target for therapeutic intervention.

N-acyl amino acids (NAAs) are a class of endogenous lipid signaling molecules, structurally comprising a fatty acid linked to an amino acid. These molecules are known to modulate the activity of a variety of membrane proteins, including ion channels, and are involved in diverse physiological processes. N-Oleoyl Valine (OLV), an NAA composed of oleic acid (an unsaturated fatty acid) and the branched-chain amino acid valine, is a lipophilic molecule with the potential to interact with transmembrane proteins like TRPV3. Given that unsaturated fatty acids are known to potentiate TRPV3 function, it is hypothesized that OLV may act as a modulator of this channel.

Proposed Mechanism of Action of N-Oleoyl Valine on TRPV3 Channels

Based on the current understanding of lipid modulation of TRPV channels, we propose a putative mechanism by which N-Oleoyl Valine may influence TRPV3 activity. It is hypothesized that OLV acts as a positive allosteric modulator or a direct agonist of the TRPV3 channel. This proposed mechanism is centered around the interaction of OLV with a lipid-binding pocket within the channel protein.

Binding Site and Allosteric Modulation

Recent structural studies have revealed the presence of a "vanilloid site" in TRPV3, which is occupied by an endogenous lipid in the channel's resting state. The dissociation of this lipid is associated with channel activation by agonists such as tetrahydrocannabivarin (THCV) and 2-aminoethoxydiphenyl borate (2-APB)[1][2]. It is plausible that OLV, due to its lipophilic nature, could compete with this endogenous lipid for binding within the vanilloid pocket or a nearby allosteric site.

The binding of OLV to this site could induce a conformational change in the channel, lowering the energy barrier for channel opening in response to other stimuli like heat or chemical agonists, thus acting as a positive allosteric modulator. Alternatively, at higher concentrations, OLV binding might be sufficient to directly trigger channel gating, thereby functioning as a direct agonist.

Signaling Pathway

The binding of N-Oleoyl Valine to the TRPV3 channel is proposed to initiate a cascade of events leading to channel opening and subsequent cellular responses. The influx of cations, primarily Ca2+, through the opened channel would lead to membrane depolarization and an increase in intracellular calcium concentration. This elevation in intracellular Ca2+ can then trigger various downstream signaling pathways within the cell, such as the activation of protein kinase C (PKC) and calmodulin, which are known to be involved in the sensitization of TRPV3 channels.

Quantitative Data on Lipid Modulation of TRPV3

While specific quantitative data for N-Oleoyl Valine's effect on TRPV3 is not available, the following table summarizes the effects of other relevant lipid modulators on the channel. This data provides a comparative context for potential future studies on OLV.

Modulator	Effect on TRPV3	Reported IC50/EC50	Cell Type	Reference
Arachidonic Acid	Potentiation of 2-APB induced responses	Not specified	HEK293 cells, Xenopus oocytes, mouse keratinocytes	[3]
17(R)-Resolvin D1	Inhibition	IC50 of 0.4 µM	Not specified	[4]

Detailed Experimental Protocols

To investigate the proposed mechanism of action of N-Oleoyl Valine on TRPV3 channels, a series of in-vitro and cell-based assays are recommended.

Electrophysiology

Objective: To determine the direct effect of OLV on TRPV3 channel currents.

Methodology:

• Cell Culture and Transfection: Human Embryonic Kidney (HEK293) cells are cultured and transiently transfected with a plasmid encoding for human or mouse TRPV3.

• Patch-Clamp Recording: Whole-cell or inside-out patch-clamp recordings are performed on the transfected cells.

• Experimental Conditions:

  • Cells are voltage-clamped at a holding potential of -60 mV.

  • A baseline current is established in the extracellular solution.

  • N-Oleoyl Valine is applied at varying concentrations to determine its effect on the baseline current (to test for direct agonism).

  • To test for allosteric modulation, a sub-maximal concentration of a known TRPV3 agonist (e.g., 2-APB or heat) is applied in the presence and absence of OLV.

• Data Analysis: The change in current amplitude in response to OLV is measured. For allosteric modulation, the potentiation or inhibition of the agonist-evoked current by OLV is quantified. Dose-response curves are generated to determine the EC50 or IC50 of OLV.

Calcium Imaging

Objective: To measure the effect of OLV on intracellular calcium levels in TRPV3-expressing cells.

Methodology:

• Cell Culture and Transfection: As described for electrophysiology.

• Calcium Indicator Loading: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

• Fluorescence Microscopy: Changes in intracellular calcium are monitored using a fluorescence microscope equipped with a ratiometric imaging system or a plate reader.

• Experimental Conditions:

  • A baseline fluorescence is recorded.

  • OLV is applied at various concentrations, and the change in fluorescence is measured to assess direct activation.

  • The effect of OLV on agonist-induced calcium influx is determined by co-applying OLV with a known TRPV3 agonist.

• Data Analysis: The change in fluorescence intensity or the ratio of fluorescence at different excitation wavelengths is calculated to represent the change in intracellular calcium concentration.

Radioligand Binding Assay

Objective: To determine if OLV binds to the TRPV3 channel and to characterize its binding affinity.

Methodology:

• Membrane Preparation: Membranes are prepared from cells overexpressing TRPV3.

• Radioligand: A radiolabeled ligand known to bind to a specific site on TRPV3 (e.g., a radiolabeled agonist or antagonist) is used.

• Competition Binding: The ability of increasing concentrations of unlabeled OLV to displace the binding of the radioligand is measured.

• Data Analysis: The concentration of OLV that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The equilibrium dissociation constant (Ki) of OLV can then be calculated.

Visualizations

Proposed Signaling Pathway of N-Oleoyl Valine on TRPV3

Caption: Proposed signaling pathway for N-Oleoyl Valine modulation of TRPV3 channels.

Experimental Workflow for Investigating OLV-TRPV3 Interaction

Caption: A logical workflow for experimentally validating the interaction between N-Oleoyl Valine and TRPV3.

References

• 1. TRPV3 activation by different agonists accompanied by lipid dissociation from the vanilloid site - PMC [pmc.ncbi.nlm.nih.gov]
• 2. TRPV3 activation by different agonists accompanied by lipid dissociation from the vanilloid site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ohiostate.elsevierpure.com [ohiostate.elsevierpure.com]
• 4. mdpi.com [mdpi.com]

N-Oleoyl Valine: A Technical Deep Dive into its Impact on Mitochondrial Function

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Oleoyl Valine (Ol-Val) is an endogenous N-acyl amino acid that has garnered scientific interest for its potential role in modulating cellular energy metabolism. This technical guide synthesizes the current understanding of how N-Oleoyl Valine affects mitochondrial function. Emerging evidence indicates that N-Oleoyl Valine, as part of the broader class of N-acyl amino acids, acts as a mitochondrial uncoupler. This document provides a comprehensive overview of the mechanisms of action, quantitative effects on mitochondrial respiration and ATP production, and detailed experimental protocols for assessing these effects. The information presented herein is intended to serve as a valuable resource for researchers investigating the therapeutic potential of N-Oleoyl Valine and other N-acyl amino acids in metabolic diseases.

Introduction

Mitochondria are central to cellular energy homeostasis, primarily through the process of oxidative phosphorylation (OXPHOS). The tight coupling of substrate oxidation to ATP synthesis is crucial for efficient energy production. Mitochondrial uncoupling, a process that dissociates these two events, leads to increased substrate oxidation and dissipation of the proton motive force as heat. While excessive uncoupling can be detrimental, mild uncoupling is increasingly recognized as a potential therapeutic strategy for metabolic disorders such as obesity and type 2 diabetes.

N-acyl amino acids (NAAs) are a class of endogenous lipid metabolites that have been identified as modulators of mitochondrial function.[1] N-Oleoyl Valine, a member of this class, is formed by the condensation of oleic acid and the amino acid valine. This guide focuses specifically on the effects of N-Oleoyl Valine on mitochondrial bioenergetics.

Mechanism of Action: Mitochondrial Uncoupling

N-Oleoyl Valine and other long-chain N-acyl amino acids are proposed to function as endogenous uncouplers of mitochondrial respiration.[1] The primary mechanism of action is the dissipation of the proton gradient across the inner mitochondrial membrane, independent of Uncoupling Protein 1 (UCP1).[1][2]

UCP1-Independent Uncoupling

Studies have demonstrated that the uncoupling effect of N-acyl amino acids persists in cells and mitochondria lacking UCP1, a key protein in canonical non-shivering thermogenesis.[1] This indicates that N-Oleoyl Valine utilizes an alternative mechanism to facilitate proton leak across the inner mitochondrial membrane.

Putative Role of the Adenine Nucleotide Translocator (ANT)

One proposed mechanism for UCP1-independent uncoupling by N-acyl amino acids involves the Adenine Nucleotide Translocator (ANT). ANT is an abundant inner mitochondrial membrane protein responsible for the exchange of ADP and ATP. It is hypothesized that N-acyl amino acids may interact with ANT, inducing a conformational change that facilitates proton transport. However, some studies suggest that at higher concentrations, the uncoupling effect of NAAs may be independent of ANT, as the ANT inhibitor carboxyatractylate (CAT) does not completely abolish their effect. Further research is required to fully elucidate the precise role of ANT in N-Oleoyl Valine-mediated uncoupling.

Quantitative Effects on Mitochondrial Function

The impact of N-Oleoyl Valine on mitochondrial function is multifaceted, influencing oxygen consumption, ATP synthesis, and mitochondrial membrane potential.

Oxygen Consumption Rate (OCR)

N-Oleoyl Valine, as a mitochondrial uncoupler, is expected to increase the basal oxygen consumption rate (OCR) as the electron transport chain attempts to compensate for the dissipated proton gradient. However, at higher concentrations, adverse effects on maximal respiration have been observed for other N-acyl amino acids.

Table 1: Quantitative Effects of N-Acyl Amino Acids on Mitochondrial Oxygen Consumption Rate (OCR)

N-Acyl Amino Acid	Cell Type	Concentration	Effect on Basal OCR	Effect on Maximal OCR	Citation
N-Oleoyl-Phenylalanine	Human Adipocytes	25 µM	Increased	Significantly Reduced
N-Oleoyl-Leucine	Human Adipocytes	25 µM	Increased	Significantly Reduced

No specific quantitative data for N-Oleoyl Valine on basal and maximal OCR in a metabolic context was available in the reviewed literature.

ATP Production and Mitochondrial Coupling Efficiency

A direct consequence of mitochondrial uncoupling is a decrease in the efficiency of ATP synthesis. The energy from the proton motive force is dissipated as heat rather than being harnessed by ATP synthase. Studies on similar N-acyl amino acids have shown a reduction in mitochondrial ATP production and coupling efficiency at concentrations that induce uncoupling. A study on DU-145 prostate cancer cells reported that N-oleoyl-valine at a concentration of 50 µM significantly reduced ATP-dependent cell viability.

Table 2: Effect of N-Oleoyl Valine on ATP-Dependent Cell Viability

Compound	Cell Line	Concentration	Effect	Citation
N-Oleoyl-Valine	DU-145	50 µM	18-32% reduction in ATP levels

Mitochondrial Membrane Potential (ΔΨm)

Mitochondrial uncouplers, by definition, decrease the mitochondrial membrane potential. A study investigating the effects of various cannabinoid receptor ligands found that 50 µM N-oleoyl-valine induced significant mitochondrial membrane potential depolarization in DU-145 cells.

Table 3: Effect of N-Oleoyl Valine on Mitochondrial Membrane Potential (ΔΨm)

Compound	Cell Line	Concentration	Effect	Citation
N-Oleoyl-Valine	DU-145	50 µM	Significant depolarization

Signaling Pathways

The signaling pathways through which N-Oleoyl Valine exerts its effects on mitochondria are still under investigation. The primary proposed pathway involves its direct interaction with components of the inner mitochondrial membrane, leading to uncoupling.

Caption: Proposed signaling pathway for N-Oleoyl Valine-induced mitochondrial uncoupling.

Experimental Protocols

This section provides detailed methodologies for key experiments to assess the effects of N-Oleoyl Valine on mitochondrial function.

Measurement of Oxygen Consumption Rate (OCR) using Seahorse XF Analyzer

The Seahorse XF Cell Mito Stress Test is a standard assay for evaluating mitochondrial respiration in live cells.

Objective: To determine the effect of N-Oleoyl Valine on basal respiration, ATP-linked respiration, maximal respiration, and non-mitochondrial respiration.

Materials:

• Seahorse XFe96 or XFe24 Extracellular Flux Analyzer (Agilent)

• Seahorse XF Cell Mito Stress Test Kit (Agilent, Cat. No. 103015-100)

• Seahorse XF Cell Culture Microplates

• Cell line of interest (e.g., C2C12 myotubes, HepG2 hepatocytes, or differentiated adipocytes)

• N-Oleoyl Valine (solubilized in a suitable vehicle, e.g., DMSO)

• Culture medium, trypsin, PBS

• Seahorse XF DMEM medium supplemented with glucose, pyruvate, and glutamine

Procedure:

• Cell Seeding: Seed cells in a Seahorse XF cell culture microplate at a pre-determined optimal density and allow them to adhere overnight.

• Hydrate Sensor Cartridge: Hydrate the Seahorse XF sensor cartridge with Seahorse XF Calibrant overnight in a non-CO2 37°C incubator.

• Prepare Assay Medium: Prepare the Seahorse XF assay medium by supplementing XF base medium with glucose, pyruvate, and glutamine. Warm to 37°C and adjust pH to 7.4.

• Medium Exchange: On the day of the assay, remove the culture medium from the cells and wash with the pre-warmed assay medium. Finally, add the appropriate volume of assay medium to each well.

• Incubate: Incubate the cell plate in a non-CO2 37°C incubator for 1 hour prior to the assay.

• Prepare Compound Plate: Prepare a utility plate containing N-Oleoyl Valine at various concentrations, vehicle control, and the mitochondrial inhibitors from the Mito Stress Test Kit (oligomycin, FCCP, and a mixture of rotenone/antimycin A) at their optimized final concentrations.

• Run Assay: Load the sensor cartridge and the cell plate into the Seahorse XF Analyzer. The instrument will measure baseline OCR, then sequentially inject N-Oleoyl Valine (or vehicle), oligomycin, FCCP, and rotenone/antimycin A, measuring OCR after each injection.

• Data Analysis: Analyze the data using the Seahorse Wave software to determine the key parameters of mitochondrial respiration.

Caption: Experimental workflow for the Seahorse XF Cell Mito Stress Test.

Measurement of Mitochondrial Membrane Potential (ΔΨm)

Changes in mitochondrial membrane potential can be assessed using cationic fluorescent dyes that accumulate in the mitochondria in a potential-dependent manner.

Objective: To determine if N-Oleoyl Valine causes depolarization of the mitochondrial membrane.

Materials:

• Fluorescent microscope or plate reader with fluorescence capabilities

• Cell line of interest cultured on glass-bottom dishes or black-walled microplates

• Tetramethylrhodamine, methyl ester (TMRM) or JC-1 dye

• N-Oleoyl Valine

• FCCP (as a positive control for depolarization)

• Live cell imaging solution (e.g., HBSS)

Procedure:

• Cell Culture: Culture cells to a suitable confluency on the appropriate imaging plates.

• Dye Loading: Incubate the cells with a low concentration of TMRM (e.g., 25-50 nM) in culture medium for 30-60 minutes at 37°C to allow the dye to equilibrate across the mitochondrial membrane.

• Wash: Gently wash the cells with pre-warmed live cell imaging solution to remove excess dye.

• Baseline Measurement: Acquire baseline fluorescence images or readings.

• Treatment: Add N-Oleoyl Valine at the desired concentrations to the cells.

• Time-Lapse Imaging/Reading: Acquire images or readings at regular intervals to monitor the change in fluorescence over time.

• Positive Control: At the end of the experiment, add FCCP (e.g., 1-10 µM) to induce complete mitochondrial depolarization and obtain a minimum fluorescence value.

• Data Analysis: Quantify the fluorescence intensity in the mitochondrial regions over time. A decrease in TMRM fluorescence indicates mitochondrial depolarization.

Conclusion

N-Oleoyl Valine is an endogenous lipid metabolite that functions as a UCP1-independent mitochondrial uncoupler. Its ability to dissipate the mitochondrial proton gradient suggests a potential role in regulating cellular energy expenditure. While preliminary data indicates that N-Oleoyl Valine can induce mitochondrial depolarization and affect ATP levels, further research is needed to fully characterize its dose-dependent effects on mitochondrial respiration in various cell types. The experimental protocols provided in this guide offer a framework for researchers to rigorously investigate the bioenergetic effects of N-Oleoyl Valine and its potential as a therapeutic agent for metabolic diseases. The exploration of its precise molecular targets and signaling pathways remains a key area for future investigation.

References

• 1. The Secreted Enzyme PM20D1 Regulates Lipidated Amino Acid Uncouplers of Mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Establishing the potency of N-acyl amino acids versus conventional fatty acids as thermogenic uncouplers in cells and mitochondria from different tissues - PubMed [pubmed.ncbi.nlm.nih.gov]

In Silico Prediction of N-Oleoyl Valine Binding Sites: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Oleoyl Valine is an endogenous N-acyl amino acid with a currently unassigned receptor, classifying it as an orphan ligand. This technical guide provides a comprehensive overview of the in silico methodologies for predicting its potential protein binding sites, with a primary focus on the G protein-coupled receptor 18 (GPR18) as a strong candidate target. Drawing on data from structurally similar N-acyl amino acids, this document outlines a systematic workflow for target identification, binding site prediction, and experimental validation. Detailed experimental protocols for key validation assays and a summary of relevant quantitative data are provided to facilitate further research into the biological function and therapeutic potential of N-Oleoyl Valine.

Introduction: The Challenge of Orphan Ligands

N-acyl amino acids (NAAAs) are a class of lipid signaling molecules involved in diverse physiological processes.[1][2] While many NAAAs have identified protein targets, N-Oleoyl Valine remains an "orphan ligand," meaning its cognate receptor and biological function are yet to be fully elucidated. The identification of binding sites for such orphan ligands is a critical step in understanding their mechanism of action and exploring their therapeutic potential.[3][4]

Computational, or in silico, approaches offer a powerful and cost-effective strategy for predicting ligand-protein interactions and generating testable hypotheses for experimental validation.[5] This guide will focus on the in silico prediction of N-Oleoyl Valine binding sites, leveraging the knowledge of related NAAAs to propose and investigate a primary candidate receptor.

The Prime Candidate: G Protein-Coupled Receptor 18 (GPR18)

Based on the established interactions of structurally similar NAAAs, the G protein-coupled receptor 18 (GPR18) emerges as a primary candidate for being a receptor for N-Oleoyl Valine. GPR18 is a class A GPCR that has been linked to various physiological processes, including immune response and metabolism.

Several lines of evidence point to GPR18 as a potential target:

• Structural Analogs as Ligands: N-arachidonoyl glycine (NAGly), an N-acyl amino acid with a similar structure to N-Oleoyl Valine, has been reported to be a ligand for GPR18.

• Shared Signaling Pathways: GPR18 is known to couple to Gαi/o proteins, leading to the inhibition of adenylyl cyclase and a decrease in cyclic AMP (cAMP) levels, as well as activation of the mitogen-activated protein kinase (MAPK) pathway. These are common signaling cascades for lipid-activated GPCRs.

• Controversial but Intriguing Evidence: While some studies have confirmed NAGly as a GPR18 agonist, others have reported a lack of activation in certain assay systems, highlighting the need for further investigation with a broader range of N-acyl amino acids, including N-Oleoyl Valine.

In Silico Prediction Workflow for N-Oleoyl Valine Binding Sites

The following workflow outlines a comprehensive in silico approach to predict and analyze the binding of N-Oleoyl Valine to its potential targets, with a focus on GPR18.

Figure 1: In Silico Workflow for N-Oleoyl Valine Binding Site Prediction.

Target Identification and Preparation

Given that no crystal structure for GPR18 is currently available, the first step is to generate a high-quality 3D model.

• Homology Modeling: A 3D model of GPR18 can be constructed using homology modeling techniques. This involves using the crystal structures of related GPCRs as templates.

• Model Validation: The quality of the generated model must be rigorously assessed using tools that check stereochemical parameters, bond lengths, and angles.

Binding Site Prediction and Analysis

With a validated model of GPR18, the next step is to predict how N-Oleoyl Valine might bind.

• Virtual Screening: This computational technique can be used to screen large libraries of compounds to identify those that are likely to bind to the target protein. In this case, it can help to identify potential binding pockets on the GPR18 model.

• Molecular Docking: This method predicts the preferred orientation of a ligand when bound to a receptor to form a stable complex. Docking N-Oleoyl Valine into the predicted binding pockets of the GPR18 model will provide insights into the potential binding mode.

• Binding Pose and Interaction Analysis: The predicted binding poses should be analyzed to identify key interactions, such as hydrogen bonds and hydrophobic contacts, between N-Oleoyl Valine and the amino acid residues of GPR18.

Refinement and Dynamics

To further refine the predicted binding mode and assess the stability of the complex, more computationally intensive methods are employed.

• Molecular Dynamics (MD) Simulation: MD simulations provide a dynamic view of the ligand-receptor complex over time, allowing for the assessment of its stability and conformational changes.

• Binding Free Energy Calculation: These calculations provide a more accurate estimation of the binding affinity between N-Oleoyl Valine and GPR18.

Quantitative Data Summary

While no direct binding data for N-Oleoyl Valine is available, the following tables summarize the binding affinities of known ligands for GPR18, which can serve as a benchmark for future experimental studies.

Table 1: Binding Affinities of GPR18 Ligands

Ligand	Assay Type	Parameter	Value (nM)	Reference
Resolvin D2	Radioligand Binding	Kd	9.6 ± 0.9
N-arachidonoyl glycine	cAMP Assay	EC50	20

Signaling Pathways

The predicted binding of N-Oleoyl Valine to GPR18 would likely initiate downstream signaling cascades. Based on the known signaling of GPR18, two primary pathways are anticipated.

Figure 2: Hypothesized GPR18 Signaling Pathway for N-Oleoyl Valine.

The binding of N-Oleoyl Valine to GPR18 is predicted to activate the Gαi/o subunit, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cAMP levels. Simultaneously, GPR18 activation can trigger the MAPK signaling cascade, leading to various cellular responses.

Experimental Protocols for Validation

The in silico predictions must be validated through experimental assays. The following are detailed protocols for two key assays used to characterize GPCR activation.

cAMP Assay for Gαi-Coupled GPCRs

This assay measures the inhibition of cAMP production upon agonist stimulation of a Gαi-coupled receptor.

Protocol:

• Cell Culture: Culture cells stably expressing GPR18 in the appropriate medium.

• Cell Plating: Seed the cells into a 384-well plate at a predetermined optimal density and incubate overnight.

• Compound Preparation: Prepare serial dilutions of N-Oleoyl Valine and a known GPR18 agonist (e.g., NAGly) as a positive control.

• Forskolin Stimulation: To induce a measurable level of cAMP, stimulate the cells with a fixed concentration of forskolin (an adenylyl cyclase activator) in the presence of the test compounds.

• Cell Lysis and cAMP Detection: Lyse the cells and measure the intracellular cAMP concentration using a commercially available kit, such as a HTRF (Homogeneous Time-Resolved Fluorescence) or a luminescence-based assay.

• Data Analysis: Plot the cAMP levels against the compound concentration to determine the IC50 value, which represents the concentration of the compound that inhibits 50% of the forskolin-induced cAMP production.

β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin to the activated GPCR, a key event in receptor desensitization and signaling.

Protocol:

• Cell Line: Use a commercially available cell line engineered to express GPR18 fused to a protein fragment (e.g., ProLink) and β-arrestin fused to a complementary enzyme fragment (e.g., Enzyme Acceptor).

• Cell Plating: Seed the cells in a 384-well plate and incubate.

• Ligand Stimulation: Add serial dilutions of N-Oleoyl Valine to the cells and incubate for a specified period (e.g., 90 minutes at 37°C).

• Detection: Add the detection reagents containing the substrate for the complemented enzyme. The resulting chemiluminescent signal is proportional to the extent of β-arrestin recruitment.

• Data Analysis: Plot the luminescence signal against the ligand concentration to determine the EC50 value, representing the concentration of the ligand that elicits 50% of the maximal β-arrestin recruitment.

Biosynthesis and Metabolism of N-Acyl Amino Acids

Understanding the lifecycle of N-Oleoyl Valine can provide context for its physiological role.

Figure 3: General Biosynthesis and Degradation Pathway of N-Oleoyl Valine.

The biosynthesis of N-Oleoyl Valine is likely catalyzed by an N-acyltransferase, which facilitates the conjugation of oleoyl-CoA with valine. The degradation of N-Oleoyl Valine is expected to be carried out by fatty acid amide hydrolase (FAAH), which would hydrolyze the amide bond to release oleic acid and valine.

Conclusion and Future Directions

The in silico prediction of binding sites for orphan ligands like N-Oleoyl Valine is a crucial first step in unraveling their biological significance. The workflow and information presented in this guide provide a robust framework for investigating GPR18 as a potential receptor for N-Oleoyl Valine. The convergence of computational predictions with experimental validation will be essential to confirm this interaction and to elucidate the physiological roles of this endogenous lipid. Future research should focus on performing the outlined in silico and experimental studies to definitively characterize the binding of N-Oleoyl Valine to GPR18 and other potential targets, ultimately paving the way for the development of novel therapeutics that modulate its activity.

References

• 1. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. N-arachidonoyl glycine, an abundant endogenous lipid, potently drives directed cellular migration through GPR18, the putative abnormal cannabidiol receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. Virtual screen for ligands of orphan G protein-coupled receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis and Application of N-Oleoyl Valine for Research Applications

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of N-Oleoyl Valine, a lipoamino acid with significant potential in various research fields. This document outlines the chemical synthesis, purification methods, and key biological applications, including its role as a transient receptor potential vanilloid 3 (TRPV3) antagonist and a mitochondrial uncoupler. Detailed experimental protocols for the characterization of its biological activity are also provided.

Chemical Synthesis of N-Oleoyl Valine

N-Oleoyl Valine can be efficiently synthesized using the Schotten-Baumann reaction, which involves the acylation of the amino acid valine with oleoyl chloride in a basic aqueous solution.[1][2][3][4] This method is robust and yields the desired N-acyl amino acid in good purity after appropriate work-up and purification.

A similar reaction involving the acylation of leucine with oleoyl chloride has been reported to yield the corresponding N-oleoyl leucine, demonstrating the feasibility of this approach for branched-chain amino acids.[5]

Experimental Protocol: Synthesis of N-Oleoyl Valine

This protocol is adapted from established methods for the synthesis of N-acyl amino acids.

Materials:

• L-Valine

• Oleoyl chloride

• Sodium hydroxide (NaOH)

• Dichloromethane (CH₂Cl₂)

• Hydrochloric acid (HCl)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Dissolution of L-Valine: In a round-bottom flask equipped with a magnetic stirrer, dissolve L-Valine (1 equivalent) in a 10% aqueous solution of sodium hydroxide. The amount of NaOH should be sufficient to dissolve the valine and to neutralize the HCl generated during the reaction (approximately 2.2 equivalents). Cool the solution to 0-5°C in an ice bath.

• Addition of Oleoyl Chloride: While vigorously stirring the cooled valine solution, slowly add oleoyl chloride (1 equivalent) dropwise. Maintain the temperature of the reaction mixture below 10°C throughout the addition.

• Reaction: After the complete addition of oleoyl chloride, allow the reaction mixture to warm to room temperature and continue stirring for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up:

  • Once the reaction is complete, cool the mixture in an ice bath and acidify to a pH of 1-2 by the slow addition of concentrated HCl. This will precipitate the N-Oleoyl Valine.

  • Extract the product with dichloromethane (3 x volume of the aqueous phase).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude N-Oleoyl Valine by flash column chromatography on silica gel. A gradient of ethyl acetate in hexane can be used as the eluent. Collect the fractions containing the pure product and evaporate the solvent to yield N-Oleoyl Valine as a solid or viscous oil.

Parameter	Value/Range	Reference
Reactants Stoichiometry
L-Valine	1 eq
Oleoyl Chloride	1 eq
Sodium Hydroxide	~2.2 eq
Reaction Conditions
Temperature	0-10°C
Reaction Time	2-4 hours
pH for Precipitation	1-2
Purification
Method	Flash Chromatography
Stationary Phase	Silica Gel
Mobile Phase Example	Hexane/Ethyl Acetate Gradient

Application 1: N-Oleoyl Valine as a TRPV3 Antagonist

N-Oleoyl Valine has been identified as an antagonist of the Transient Receptor Potential Vanilloid 3 (TRPV3) channel. TRPV3 is a non-selective cation channel highly expressed in keratinocytes and is involved in thermosensation, pain perception, and skin health. Antagonists of TRPV3 are valuable research tools and potential therapeutic agents for conditions such as chronic pain and inflammatory skin disorders.

Experimental Protocol: In Vitro Assay for TRPV3 Antagonism

The antagonist activity of N-Oleoyl Valine can be assessed by measuring its ability to inhibit the increase in intracellular calcium ([Ca²⁺]i) induced by a TRPV3 agonist in cells expressing the channel.

Materials:

• HEK293 cells stably expressing human TRPV3 (or other suitable cell line)

• Cell culture medium (e.g., DMEM)

• Fura-2 AM or other suitable calcium indicator dye

• TRPV3 agonist (e.g., 2-Aminoethoxydiphenyl borate (2-APB), carvacrol)

• N-Oleoyl Valine

• Fluorescence plate reader or fluorescence microscope

Procedure:

• Cell Culture and Loading:

  • Culture the TRPV3-expressing HEK293 cells in appropriate medium until they reach a suitable confluency.

  • Load the cells with Fura-2 AM by incubating them in a solution containing the dye for 30-60 minutes at 37°C.

• Baseline Measurement: Wash the cells to remove excess dye and measure the baseline fluorescence at the appropriate excitation and emission wavelengths for the chosen calcium indicator.

• Antagonist Incubation: Incubate the cells with varying concentrations of N-Oleoyl Valine for a predetermined period (e.g., 10-20 minutes).

• Agonist Stimulation and Measurement: Add a known concentration of a TRPV3 agonist (e.g., EC₅₀ concentration) to the cells and immediately begin measuring the fluorescence changes over time.

• Data Analysis:

  • Calculate the change in intracellular calcium concentration based on the fluorescence ratio.

  • Determine the inhibitory effect of N-Oleoyl Valine by comparing the agonist-induced calcium response in the presence and absence of the compound.

  • Calculate the IC₅₀ value for N-Oleoyl Valine by plotting the percentage of inhibition against the logarithm of the antagonist concentration.

Parameter	Example Value/Condition	Reference
Cell Line	HEK293-hTRPV3
Calcium Indicator	Fura-2 AM
TRPV3 Agonist	2-APB (100 µM)
Incubation with Antagonist	10-20 minutes
Measurement Technique	Fluorescence Ratio Imaging

Signaling Pathway of TRPV3 Activation and Antagonism

References

• 1. benchchem.com [benchchem.com]
• 2. SATHEE: Chemistry Schotten Baumann Reaction [sathee.iitk.ac.in]
• 3. collegedunia.com [collegedunia.com]
• 4. researchgate.net [researchgate.net]
• 5. sciencemadness.org [sciencemadness.org]

Application Note &amp; Protocol: Quantification of N-Oleoyl Valine by HPLC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-acyl amino acids (NAAs) are a class of lipid signaling molecules involved in diverse physiological processes. N-Oleoyl Valine, a member of this family, is of growing interest in biomedical research. Accurate and sensitive quantification of N-Oleoyl Valine in biological matrices is crucial for understanding its pharmacokinetics, pharmacodynamics, and role in various physiological and pathological states. This application note provides a detailed protocol for the quantification of N-Oleoyl Valine in plasma and tissue homogenates using High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS). The method is based on established protocols for similar N-acyl amino acids, such as N-Oleoyl Glycine and N-Oleoyl Alanine, and offers high selectivity and sensitivity.[1][2][3]

Experimental Protocol

Materials and Reagents

• N-Oleoyl Valine standard (analytical grade)

• Internal Standard (IS): N-Heptadecanoyl Valine or a deuterated analog of N-Oleoyl Valine (if available)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ethyl Acetate

• Hexane

• Glacial Acetic Acid

• Bovine Serum Albumin (BSA)

• Phosphate Buffered Saline (PBS)

• Microcentrifuge tubes (1.5 mL and 2.0 mL)

• HPLC vials with inserts

Sample Preparation: Liquid-Liquid Extraction

This protocol is adapted from methods used for the extraction of similar N-acyl amino acids from biological matrices.[1]

• Sample Aliquoting:

  • For plasma samples, use 50 µL.

  • For tissue samples, homogenize the tissue in PBS (e.g., 100 mg tissue in 1 mL PBS) and use 100 µL of the homogenate.

• Internal Standard Spiking:

  • Add 10 µL of the internal standard solution (e.g., N-Heptadecanoyl Valine in methanol at 1 µg/mL) to each sample, calibrator, and quality control (QC) sample.

• Protein Precipitation and Extraction:

  • Add 500 µL of a 2:1 (v/v) mixture of ethyl acetate and hexane to the sample.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer:

  • Carefully transfer the upper organic layer to a clean microcentrifuge tube.

• Drying:

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitution:

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 80:20 Acetonitrile:Water with 0.1% Formic Acid).

  • Vortex for 30 seconds and transfer to an HPLC vial with an insert for analysis.

HPLC-MS/MS Instrumentation and Conditions

The following parameters are recommended and should be optimized for the specific instrumentation used.

Table 1: HPLC Parameters

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	0-1 min: 20% B; 1-8 min: 20-95% B; 8-10 min: 95% B; 10.1-12 min: 20% B
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Table 2: Mass Spectrometry Parameters

Parameter	Recommended Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp.	400°C
Gas Flow	Optimized for the specific instrument

MRM Transitions

The following MRM transitions are predicted for N-Oleoyl Valine and the suggested internal standard. These should be confirmed and optimized by infusing the pure compounds into the mass spectrometer.

Table 3: Predicted MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
N-Oleoyl Valine	382.3	118.1	To be optimized
N-Heptadecanoyl Valine (IS)	370.3	118.1	To be optimized

Note: The precursor ion for N-Oleoyl Valine is calculated as [M+H]+. The product ion corresponds to the protonated valine fragment. The collision energy will need to be optimized for the specific instrument to achieve the most stable and intense signal.

Data Presentation and Analysis

Calibration Curve and Quality Controls

• A calibration curve should be prepared by spiking known concentrations of N-Oleoyl Valine into a surrogate matrix (e.g., PBS with 4% BSA).

• The concentration range should encompass the expected concentrations in the unknown samples.

• Quality control (QC) samples at low, medium, and high concentrations should be prepared and analyzed with each batch of samples to ensure the accuracy and precision of the assay.

Quantitative Data Summary

The following table structure should be used to summarize the quantitative results from a validation or experimental run.

Table 4: Summary of Quantitative Performance

Analyte	Retention Time (min)	LLOQ (ng/mL)	ULOQ (ng/mL)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
N-Oleoyl Valine	e.g., 6.5	e.g., 1	e.g., 1000	<15%	85-115%
N-Heptadecanoyl Valine (IS)	e.g., 6.2	-	-	-	-

Visualizations

Experimental Workflow

Caption: Workflow for N-Oleoyl Valine Quantification.

Logical Relationship of Quantification

References

• 1. High-Performance Liquid Chromatography Tandem Mass Spectrometry Method for the Analysis of N-Oleoyl Glycine and N-Oleoyl Alanine in Brain and Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. High-performance liquid chromatography-tandem mass spectrometry method for the analysis of N-oleoyl glycine and N-oleoyl alanine in brain and plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Experiments with N-Oleoyl Valine

For Researchers, Scientists, and Drug Development Professionals

Introduction to N-Oleoyl Valine

N-Oleoyl Valine is an endogenous N-acyl amino acid (NAAA), a class of lipid signaling molecules that have garnered significant interest for their therapeutic potential.[1] Structurally, it consists of oleic acid, an omega-9 monounsaturated fatty acid, linked to the amino acid valine. NAAAs are known to modulate a variety of biological processes by interacting with several molecular targets, including G-protein coupled receptors (GPCRs), nuclear receptors, and ion channels.[1]

Recent findings have identified N-Oleoyl Valine as an antagonist of the Transient Receptor Potential Vanilloid 3 (TRPV3) channel, a key player in thermosensation, pain perception, and skin health.[2][3][4] This suggests potential applications for N-Oleoyl Valine in conditions characterized by chronic pain and inflammation. Furthermore, related N-acyl amino acids, such as N-oleoyl glycine, have been shown to exert their effects through pathways like the Peroxisome Proliferator-Activated Receptor alpha (PPARα), indicating that N-Oleoyl Valine may also influence metabolic and inflammatory signaling cascades.

These application notes provide a framework for designing and conducting in vivo experiments to investigate the therapeutic potential of N-Oleoyl Valine in preclinical models of neuropathic pain, anxiety, and metabolic syndrome.

Application 1: Neuropathic Pain

Scientific Rationale

Neuropathic pain is a chronic condition resulting from damage to the somatosensory nervous system. The antagonist activity of N-Oleoyl Valine at the TRPV3 receptor, which is involved in pain signaling, makes it a promising candidate for the alleviation of neuropathic pain. Additionally, the anti-inflammatory properties of related N-acyl amino acids could contribute to its analgesic effects.

Experimental Model: Spared Nerve Injury (SNI) in Mice

The SNI model is a widely used and reproducible model of neuropathic pain that involves the ligation and transection of two of the three terminal branches of the sciatic nerve, leaving the sural nerve intact. This results in a long-lasting mechanical allodynia and thermal hyperalgesia in the paw innervated by the spared sural nerve.

Experimental Protocol

1. Animals:

• Male C57BL/6 mice, 8-10 weeks old.

• House animals individually after surgery to prevent cage-mate aggression.

2. N-Oleoyl Valine Preparation and Administration:

• Vehicle: A solution of 5% DMSO, 5% Tween 80, and 90% sterile saline is a suitable vehicle for intraperitoneal (i.p.) administration of lipid-like compounds.

• Dosage: Based on in vivo studies of other TRPV3 antagonists, a starting dose range of 10-50 mg/kg i.p. is recommended for a dose-response study.

• Administration: Administer N-Oleoyl Valine or vehicle daily, starting on the day of surgery and continuing for the duration of the experiment.

3. Spared Nerve Injury (SNI) Surgery:

• Anesthetize the mouse (e.g., with isoflurane).

• Make a small incision on the lateral surface of the thigh to expose the sciatic nerve and its three terminal branches: the common peroneal, tibial, and sural nerves.

• Carefully isolate the common peroneal and tibial nerves without touching the sural nerve.

• Ligate the common peroneal and tibial nerves with a 6-0 silk suture and then transect them distal to the ligation, removing a 2-3 mm piece of the distal nerve stump.

• Close the muscle and skin layers with sutures.

• Sham-operated animals will undergo the same procedure without nerve ligation and transection.

4. Behavioral Testing:

• Acclimatize mice to the testing environment for at least 3 days before surgery and for 30 minutes before each test.

• Perform baseline measurements before surgery.

• Conduct behavioral tests on days 3, 7, 14, and 21 post-surgery.

  • Mechanical Allodynia (von Frey Test):

    • Place mice in individual Plexiglas chambers on an elevated mesh floor.

    • Apply calibrated von Frey filaments of increasing force to the plantar surface of the hind paw.

    • The withdrawal threshold is the lowest force that elicits a paw withdrawal response in at least 50% of the applications.

  • Thermal Hyperalgesia (Hargreaves Test):

    • Place mice in individual Plexiglas chambers on a glass floor.

    • Apply a radiant heat source to the plantar surface of the hind paw.

    • Record the latency to paw withdrawal. A cut-off time of 20-30 seconds is used to prevent tissue damage.

5. Data Analysis:

• Analyze behavioral data using a two-way ANOVA with treatment and time as factors, followed by a post-hoc test (e.g., Bonferroni's) for multiple comparisons.

• A p-value of <0.05 is considered statistically significant.

Quantitative Data Summary

Parameter	Vehicle Control (SNI)	N-Oleoyl Valine (10 mg/kg, SNI)	N-Oleoyl Valine (30 mg/kg, SNI)	Sham Control
Mechanical Withdrawal Threshold (g)	Expected Decrease	Dose-dependent Increase	Dose-dependent Increase	No Significant Change
Thermal Withdrawal Latency (s)	Expected Decrease	Dose-dependent Increase	Dose-dependent Increase	No Significant Change

Application 2: Anxiety

Scientific Rationale

N-acyl amino acids are known to modulate neurotransmission, and some have been implicated in mood and anxiety disorders. The central nervous system effects of N-Oleoyl Valine, potentially through modulation of ion channels or other receptors, may lead to anxiolytic properties.

Experimental Model: Elevated Plus Maze (EPM) in Mice

The EPM is a widely used behavioral test to assess anxiety-like behavior in rodents. The test is based on the conflict between the innate tendency of mice to explore a novel environment and their aversion to open, elevated spaces.

Experimental Protocol

1. Animals:

• Male BALB/c mice, 8-10 weeks old (a strain known for higher anxiety levels).

• Handle mice for 5 minutes daily for 5 days before the test to reduce handling-induced stress.

2. N-Oleoyl Valine Preparation and Administration:

• Vehicle: 5% DMSO, 5% Tween 80, 90% sterile saline.

• Dosage: A starting dose range of 10-50 mg/kg i.p. is recommended for a dose-response study.

• Administration: Administer a single i.p. injection 30 minutes before the EPM test.

3. Elevated Plus Maze Test:

• The apparatus consists of two open arms and two closed arms elevated from the floor.

• Place the mouse in the center of the maze, facing an open arm.

• Allow the mouse to explore the maze for 5 minutes.

• Record the session with a video camera for later analysis.

4. Behavioral Parameters:

• Time spent in the open arms.

• Number of entries into the open arms.

• Time spent in the closed arms.

• Number of entries into the closed arms.

• Total distance traveled (to assess general locomotor activity).

5. Data Analysis:

• Calculate the percentage of time spent in the open arms and the percentage of open arm entries.

• Analyze the data using a one-way ANOVA followed by a Dunnett's post-hoc test for comparison with the vehicle control group.

• A p-value of <0.05 is considered statistically significant.

Quantitative Data Summary

Parameter	Vehicle Control	N-Oleoyl Valine (10 mg/kg)	N-Oleoyl Valine (30 mg/kg)	Positive Control (e.g., Diazepam)
% Time in Open Arms	Baseline	Dose-dependent Increase	Dose-dependent Increase	Significant Increase
% Open Arm Entries	Baseline	Dose-dependent Increase	Dose-dependent Increase	Significant Increase
Total Distance Traveled (cm)	No Significant Change	No Significant Change	No Significant Change	No Significant Change

Application 3: Metabolic Syndrome

Scientific Rationale

Both oleic acid and the branched-chain amino acid valine play roles in lipid metabolism and insulin sensitivity. Related N-acyl amino acids have been shown to activate PPARα, a key regulator of lipid metabolism. Therefore, N-Oleoyl Valine may have beneficial effects in a mouse model of diet-induced metabolic syndrome.

Experimental Model: High-Fat Diet (HFD)-Induced Obesity in Mice

Feeding mice a high-fat diet for an extended period leads to the development of key features of metabolic syndrome, including obesity, insulin resistance, and dyslipidemia.

Experimental Protocol

1. Animals:

• Male C57BL/6J mice, 6 weeks old at the start of the diet.

• House mice in groups of 3-4 per cage.

2. Diet and Treatment:

• Diets: Control group on a standard chow diet (10% kcal from fat) and an experimental group on a high-fat diet (60% kcal from fat).

• N-Oleoyl Valine Administration: After 8 weeks of HFD feeding, begin daily i.p. injections of N-Oleoyl Valine (10-50 mg/kg) or vehicle for 4 weeks.

3. In Vivo Assessments:

• Body Weight and Food Intake: Monitor weekly throughout the study.

• Glucose Tolerance Test (GTT):

  • Perform at the end of the treatment period.

  • Fast mice for 6 hours.

  • Administer an oral or i.p. glucose bolus (2 g/kg).

  • Measure blood glucose levels at 0, 15, 30, 60, 90, and 120 minutes post-glucose administration.

• Insulin Tolerance Test (ITT):

  • Perform 3-4 days after the GTT.

  • Fast mice for 4 hours.

  • Administer an i.p. insulin injection (0.75 U/kg).

  • Measure blood glucose at 0, 15, 30, 45, and 60 minutes post-injection.

4. Terminal Procedures:

• At the end of the study, euthanize mice and collect blood and tissues.

• Serum Analysis: Measure fasting glucose, insulin, triglycerides, and total cholesterol.

• Tissue Analysis: Collect liver and epididymal white adipose tissue (eWAT) for weight and histological analysis (e.g., H&E staining for lipid accumulation).

5. Data Analysis:

• Analyze body weight and food intake data using a repeated-measures ANOVA.

• Calculate the area under the curve (AUC) for the GTT and ITT and analyze using a one-way ANOVA.

• Analyze serum and tissue data using a one-way ANOVA followed by a Tukey's post-hoc test.

• A p-value of <0.05 is considered statistically significant.

Quantitative Data Summary

Parameter	Chow + Vehicle	HFD + Vehicle	HFD + N-Oleoyl Valine (10 mg/kg)	HFD + N-Oleoyl Valine (30 mg/kg)
Body Weight Gain (g)	Normal	Increased	Dose-dependent Decrease	Dose-dependent Decrease
GTT (AUC)	Normal	Increased	Dose-dependent Decrease	Dose-dependent Decrease
Fasting Insulin (ng/mL)	Normal	Increased	Dose-dependent Decrease	Dose-dependent Decrease
Serum Triglycerides (mg/dL)	Normal	Increased	Dose-dependent Decrease	Dose-dependent Decrease
Liver Weight (g)	Normal	Increased	Dose-dependent Decrease	Dose-dependent Decrease

Mandatory Visualizations

Experimental Workflow Diagram.

PPARα Signaling Pathway.

References

• 1. Latest Insights into the In Vivo Studies in Murine Regarding the Role of TRP Channels in Wound Healing—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. TRPV3 in Drug Development [mdpi.com]
• 3. N-Oleoyl-glycine reduces nicotine reward and withdrawal in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. TRPV3: Structure, Diseases and Modulators - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Preparation of N-Oleoyl Valine Solutions for Cell Culture

Audience: Researchers, scientists, and drug development professionals.

These notes provide detailed protocols for the preparation and use of N-Oleoyl Valine solutions in cell culture applications. N-Oleoyl Valine is an endogenous N-acyl amino acid that functions as an antagonist of the transient receptor potential vanilloid type 3 (TRPV3) receptor, playing a role in processes like thermoregulation.[1][2] Proper preparation of this lipophilic compound is critical for obtaining reproducible results in in-vitro experiments.

Properties of N-Oleoyl Valine

A summary of the key physical and chemical properties of N-Oleoyl Valine is presented below. This data is essential for accurate preparation of stock and working solutions.

Property	Value	Source(s)
Formal Name	N-[(9Z)-1-oxo-9-octadecen-1-yl]-L-valine	[1]
Molecular Formula	C₂₃H₄₃NO₃	[1][3]
Molecular Weight	381.6 g/mol
Purity	≥98%
Solubility (at 25°C)
Dimethyl sulfoxide (DMSO)	~12 mg/mL
Ethanol	~12 mg/mL
Dimethylformamide (DMF)	~10 mg/mL
Ethanol:PBS (pH 7.2) (1:4)	~0.2 mg/mL
Storage Temperature	-20°C

Experimental Protocol: Solution Preparation

This protocol details the steps for preparing a sterile, high-concentration stock solution of N-Oleoyl Valine and its subsequent dilution to a working concentration for cell culture experiments. Due to its lipophilic nature, a water-miscible organic solvent like DMSO or ethanol is required to prepare the initial stock solution.

2.1. Materials

• N-Oleoyl Valine (powder or as supplied in methyl acetate)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile, pyrogen-free microcentrifuge tubes or vials

• Sterile, pyrogen-free serological pipettes and pipette tips

• Vortex mixer

• Sterile 0.22 µm syringe filter (optional, if starting with non-sterile powder)

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with serum as required for your cell line.

2.2. Preparation of a 10 mM Stock Solution in DMSO

• Calculate Required Mass: To prepare a 10 mM stock solution, calculate the mass of N-Oleoyl Valine needed.

  • Calculation: Mass (mg) = 10 mmol/L * 0.001 L * 381.6 g/mol * 1000 mg/g = 3.816 mg of N-Oleoyl Valine for 1 mL of 10 mM stock solution.

• Weighing: Carefully weigh out the calculated amount of N-Oleoyl Valine powder into a sterile microcentrifuge tube.

  • Note: If N-Oleoyl Valine is supplied in a solvent like methyl acetate, evaporate the solvent under a gentle stream of nitrogen gas before adding the DMSO.

• Dissolving: Add the appropriate volume of cell culture-grade DMSO to the vial. For example, add 1 mL of DMSO to 3.816 mg of N-Oleoyl Valine.

• Mixing: Cap the vial tightly and vortex thoroughly until the compound is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Sterilization (Optional): If the stock solution was prepared from a non-sterile powder, it can be sterilized by passing it through a sterile 0.22 µm syringe filter compatible with DMSO (e.g., PTFE).

• Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes. Store the aliquots at -20°C . This prevents degradation from repeated freeze-thaw cycles. The stability is typically up to 2 years when stored correctly.

2.3. Preparation of Working Solution

• Thaw Stock Solution: Thaw a single aliquot of the N-Oleoyl Valine stock solution at room temperature.

• Pre-warm Medium: Pre-warm the complete cell culture medium to 37°C.

• Dilution: Perform a serial dilution of the stock solution directly into the pre-warmed complete cell culture medium to achieve the desired final concentration.

  • Important: To avoid precipitation, add the stock solution to the medium dropwise while gently swirling the flask or tube. The final concentration of DMSO in the culture medium should be kept low (typically ≤ 0.1% v/v) to minimize solvent toxicity to the cells.

  • Example Dilution: To prepare a 10 µM working solution in 10 mL of medium:

    • The dilution factor is 10 mM / 10 µM = 1000.

    • Volume of stock to add = 10 mL / 1000 = 0.01 mL = 10 µL.

    • Add 10 µL of the 10 mM stock to 10 mL of medium. The final DMSO concentration will be 0.1%.

• Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to an equivalent volume of cell culture medium without N-Oleoyl Valine. This is crucial to distinguish the effects of the compound from the effects of the solvent.

• Immediate Use: Use the freshly prepared working solution immediately for your cell culture experiments. Do not store diluted solutions in cell culture medium.

Diagrams

3.1. Experimental Workflow

The following diagram illustrates the workflow for preparing N-Oleoyl Valine solutions.

Caption: Workflow for N-Oleoyl Valine solution preparation.

3.2. Simplified Valine Catabolism Pathway

N-Oleoyl Valine is a derivative of the essential amino acid Valine. The catabolism of Valine is a key metabolic process.

Caption: Simplified metabolic pathway of Valine.

Biological Context & Signaling

N-Oleoyl Valine belongs to a class of endogenous lipids known as N-acyl amino acids (NAAAs), which are emerging as important signaling molecules. The primary reported mechanism of action for N-Oleoyl Valine is the antagonism of the TRPV3 ion channel, which is involved in thermosensation. The catabolism of its parent amino acid, valine, is a significant metabolic pathway that ultimately yields propionyl-CoA, which can be converted to succinyl-CoA and enter the citric acid cycle for ATP generation. Studies have also shown that valine supplementation can increase the synthesis of triglycerides in intestinal epithelial cells, suggesting a role in lipid metabolism. When designing experiments, it is important to consider these potential biological activities.

References

• 1. caymanchem.com [caymanchem.com]
• 2. bertin-bioreagent.cvmh.fr [bertin-bioreagent.cvmh.fr]
• 3. N-Oleoyl Valine | C23H43NO3 | CID 46917638 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for LC-MS/MS Analysis of N-Acyl Amino Acids

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of N-acyl amino acids (NAAs) using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). NAAs are a class of signaling lipids involved in various physiological processes, making their accurate quantification crucial for research and drug development.

Introduction

N-acyl amino acids are endogenous signaling molecules consisting of a fatty acid linked to an amino acid via an amide bond. They are implicated in diverse biological functions, including inflammation, pain perception, and metabolic regulation. LC-MS/MS has emerged as the preferred analytical technique for NAAs due to its high sensitivity, selectivity, and ability to quantify multiple analytes in complex biological matrices. This document outlines optimized parameters and protocols to facilitate reliable and reproducible NAA analysis.

Experimental Protocols

Sample Preparation

A robust sample preparation protocol is critical for accurate NAA quantification, aiming to efficiently extract the analytes while minimizing matrix effects. A common and effective method is liquid-liquid extraction (LLE).

Materials:

• Biological matrix (e.g., brain tissue, plasma)

• Chloroform

• Methanol

• 1 N HCl

• 0.73% w/v Sodium Chloride

• Internal Standard (IS) solution (e.g., deuterated NAA analogs)

• Centrifuge

• Nitrogen evaporator

Protocol for Brain Tissue:

• Homogenize the weighed brain tissue in a 2:1 chloroform:methanol solution containing an appropriate amount of internal standard.[1]

• Add 1 N HCl to the homogenate.

• Add 0.73% w/v sodium chloride solution.

• Vortex the mixture thoroughly and centrifuge to separate the phases.

• Collect the lower organic phase containing the lipids.

• Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitute the dried extract in an appropriate solvent (e.g., 50% acetonitrile) for LC-MS/MS analysis.

Protocol for Plasma:

• To an aliquot of plasma, add a 2:1 chloroform:methanol solution containing the internal standard.[1]

• Add 1 N HCl and 0.73% w/v sodium chloride solution.

• Vortex and centrifuge to induce phase separation.

• Collect the lower organic layer.

• Dry the extract under nitrogen and reconstitute for analysis.

Internal Standards

The use of appropriate internal standards is crucial for accurate quantification to compensate for sample loss during preparation and variations in instrument response.[2] Ideally, stable isotope-labeled analogs of the target N-acyl amino acids should be used.[2] These standards have nearly identical chemical and physical properties to the analytes but are distinguishable by their mass, allowing for precise correction.[2] When a specific deuterated standard is unavailable, a structurally similar N-acyl amino acid with a different acyl chain or amino acid can be used, but validation of its performance is essential.

LC-MS/MS Parameters

The following tables summarize the optimized Multiple Reaction Monitoring (MRM) parameters for the analysis of a panel of N-acyl amino acids. These parameters should be used as a starting point and may require further optimization based on the specific instrument and experimental conditions.

Table 1: LC-MS/MS Parameters for N-Oleoyl Amino Acids

Analyte	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Collision Energy (CE) (eV)	Depolarization Potential (DP) (V)
N-Oleoyl Glycine (OlGly)	338.3	74.1	-25	-120
N-Oleoyl Alanine (OlAla)	352.3	88.1	-25	-170

Data obtained from analysis in negative ion mode.

Table 2: LC-MS/MS Parameters for N-Arachidonoyl Amino Acids

Analyte	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Collision Energy (CE) (V)
N-Arachidonoyl Glycine (NAGly)	360.3	76.1	15
N-Arachidonoyl Alanine (NAAla)	374.3	90.1	15
N-Arachidonoyl Serine (NASer)	390.3	106.1	15
N-Arachidonoyl GABA (NAGABA)	388.3	104.1	15

Data may require optimization for specific instrumentation.

Liquid Chromatography Conditions

A reversed-phase C18 column is commonly used for the separation of N-acyl amino acids. The following gradient is a good starting point for method development.

• Column: Zorbax XDB C18 (4.6 x 75 mm, 3.5 µm) or equivalent

• Mobile Phase A: Water with 13 mM ammonium acetate and 1% formic acid

• Mobile Phase B: Acetonitrile

• Flow Rate: 1 mL/min

• Column Temperature: 40 °C

• Injection Volume: 4 µL

Gradient Profile:

Time (min)	% Mobile Phase B
0.0	50
10.0	100
12.4	100
12.5	50
15.0	50

Visualization of Workflows and Relationships

Experimental Workflow

The overall experimental workflow for the analysis of N-acyl amino acids is depicted below.

Caption: Experimental workflow for N-acyl amino acid analysis.

Analytical Components Relationship

The logical relationship between the key components of the analytical method is illustrated in the following diagram.

Caption: Relationship of analytical components in LC-MS/MS.

Conclusion

The protocols and parameters provided in this document offer a robust starting point for the quantitative analysis of N-acyl amino acids by LC-MS/MS. Adherence to proper sample preparation techniques and the use of appropriate internal standards are paramount for achieving accurate and reproducible results. The provided LC-MS/MS parameters, particularly the MRM transitions, can be adapted and optimized for various instruments and specific research needs. These application notes are intended to empower researchers, scientists, and drug development professionals to confidently implement and advance the analysis of this important class of signaling lipids.

References

• 1. High-Performance Liquid Chromatography Tandem Mass Spectrometry Method for the Analysis of N-Oleoyl Glycine and N-Oleoyl Alanine in Brain and Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. iroatech.com [iroatech.com]

Application of N-Oleoyl Valine in Metabolic Research: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Oleoyl Valine is an endogenous N-acyl amino acid (NAAA) that is emerging as a molecule of interest in metabolic research. Structurally, it consists of the branched-chain amino acid L-valine linked to oleic acid, a monounsaturated fatty acid. While direct research into the metabolic roles of N-Oleoyl Valine is in its early stages, the known biological activities of its constituent parts and related NAAA molecules provide a strong foundation for proposing its involvement in key metabolic processes.

This document provides detailed application notes and protocols for investigating the metabolic functions of N-Oleoyl Valine. It combines established knowledge with hypothesized roles to offer a comprehensive guide for researchers.

Overview of N-Oleoyl Valine and its Potential Metabolic Significance

N-Oleoyl Valine has been identified as an endogenous N-acyl amine.[1][2] Its known biological activities include acting as an antagonist at the transient receptor potential vanilloid type 3 (TRPV3) receptor, which is involved in thermoregulation.[1][2] Levels of N-Oleoyl Valine have been observed to increase in mice upon cold exposure and in lung tissue following acute injury.[1] Furthermore, as part of the broader class of N-acyl amines, it has been suggested to promote mitochondrial uncoupling.

The metabolic relevance of N-Oleoyl Valine can be inferred from several lines of evidence:

• Valine Metabolism: The branched-chain amino acid valine is a crucial player in energy metabolism and protein synthesis. Its catabolite, 3-hydroxyisobutyrate (3-HIB), is a paracrine regulator of trans-endothelial fatty acid transport, linking BCAA metabolism to lipid accumulation and insulin resistance.

• Related N-Acyl Amino Acids: Other NAAAs, such as N-oleoyl leucine, have been shown to ameliorate metabolic dysfunction-associated steatohepatitis (MASH) and atherosclerosis by activating peroxisome proliferator-activated receptor alpha (PPARα) and stimulating fatty acid β-oxidation.

• Mitochondrial Uncoupling: The potential of N-acyl amines to promote mitochondrial uncoupling suggests a role in energy expenditure and thermogenesis.

Based on this, N-Oleoyl Valine is a promising candidate for investigating novel mechanisms in the regulation of lipid metabolism, energy homeostasis, and related metabolic disorders.

Quantitative Data Summary

The following tables present hypothetical quantitative data that could be expected from the experimental protocols described in this document. These are based on findings for related compounds and are intended to serve as a guide for experimental design and data interpretation.

Table 1: Effect of N-Oleoyl Valine on Fatty Acid Uptake in 3T3-L1 Adipocytes

Treatment Group	Concentration (µM)	Fluorescent Fatty Acid Uptake (Relative Fluorescence Units)
Vehicle Control	0	100 ± 5
N-Oleoyl Valine	1	115 ± 7
N-Oleoyl Valine	10	145 ± 9
N-Oleoyl Valine	50	180 ± 12
Rosiglitazone (Positive Control)	1	220 ± 15
p < 0.05 compared to Vehicle Control

Table 2: Gene Expression Analysis in HepG2 Hepatocytes Treated with N-Oleoyl Valine

Gene	Treatment Group	Concentration (µM)	Relative mRNA Expression (Fold Change)
PPARα	Vehicle Control	0	1.0 ± 0.1
N-Oleoyl Valine	25	1.8 ± 0.2
CPT1A	Vehicle Control	0	1.0 ± 0.1
N-Oleoyl Valine	25	2.5 ± 0.3
SREBP-1c	Vehicle Control	0	1.0 ± 0.1
N-Oleoyl Valine	25	0.6 ± 0.05
p < 0.05 compared to Vehicle Control

Experimental Protocols

Protocol 1: In Vitro Analysis of Fatty Acid Uptake

Objective: To determine the effect of N-Oleoyl Valine on fatty acid uptake in a relevant cell line, such as 3T3-L1 adipocytes or C2C12 myotubes.

Materials:

• Mature 3T3-L1 adipocytes or differentiated C2C12 myotubes

• DMEM with 10% FBS

• N-Oleoyl Valine

• Fluorescently labeled fatty acid analog (e.g., Bodipy FL C16)

• Phosphate-buffered saline (PBS)

• 96-well black, clear-bottom plates

• Fluorescence plate reader

Procedure:

• Seed mature 3T3-L1 adipocytes or differentiated C2C12 myotubes into a 96-well black, clear-bottom plate and allow them to adhere.

• Prepare a stock solution of N-Oleoyl Valine in a suitable solvent (e.g., DMSO). Prepare serial dilutions to achieve final concentrations ranging from 1 µM to 100 µM in serum-free DMEM.

• Gently wash the cells with PBS and then incubate in serum-free DMEM for 2 hours for starvation.

• Replace the medium with the prepared concentrations of N-Oleoyl Valine and incubate for a predetermined time (e.g., 6, 12, or 24 hours). Include a vehicle control.

• Add the fluorescently labeled fatty acid analog (e.g., Bodipy FL C16 at a final concentration of 1 µM) to each well and incubate for 30 minutes at 37°C.

• Aspirate the medium and wash the cells three times with cold PBS to remove excess fluorescent probe.

• Add PBS to each well and measure the fluorescence intensity using a plate reader with appropriate excitation and emission wavelengths.

Data Analysis:

• Normalize the fluorescence intensity of treated wells to the vehicle control.

• Perform statistical analysis (e.g., t-test or ANOVA) to determine significance.

Workflow for the in vitro fatty acid uptake assay.

Protocol 2: Gene Expression Analysis via qRT-PCR

Objective: To investigate if N-Oleoyl Valine alters the gene expression of key enzymes and transcription factors involved in lipid metabolism in hepatocytes (e.g., HepG2 cells).

Materials:

• HepG2 cells

• 6-well plates

• N-Oleoyl Valine

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix and gene-specific primers (e.g., for PPARα, CPT1A, SREBP-1c, and a housekeeping gene like GAPDH)

• qPCR instrument

Procedure:

• Seed HepG2 cells in 6-well plates and grow to 70-80% confluency.

• Treat the cells with N-Oleoyl Valine at desired concentrations (e.g., 10 µM, 25 µM, 50 µM) for 24 hours. Include a vehicle control.

• Lyse the cells and extract total RNA using an RNA extraction kit according to the manufacturer's instructions.

• Quantify the RNA and assess its purity.

• Synthesize first-strand cDNA from 1 µg of total RNA using a cDNA synthesis kit.

• Set up the qPCR reactions using the synthesized cDNA, gene-specific primers, and a qPCR master mix.

• Run the reactions on a qPCR instrument.

Data Analysis:

• Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of target genes to the housekeeping gene.

• Compare the expression levels in treated cells to the vehicle control.

Signaling Pathways and Visualizations

Based on the known functions of valine and related NAAAs, N-Oleoyl Valine may exert its metabolic effects through several signaling pathways.

Hypothesized Signaling Pathway of N-Oleoyl Valine in Hepatocytes

N-Oleoyl Valine may enter the hepatocyte and act as a ligand for the nuclear receptor PPARα. This would lead to the heterodimerization of PPARα with the retinoid X receptor (RXR) and subsequent binding to peroxisome proliferator response elements (PPREs) in the promoter regions of target genes. This would upregulate genes involved in fatty acid oxidation, such as Carnitine Palmitoyltransferase 1A (CPT1A), while potentially downregulating genes involved in lipogenesis, such as Sterol Regulatory Element-Binding Protein 1c (SREBP-1c).

Proposed signaling pathway of N-Oleoyl Valine in hepatocytes.

Potential Crosstalk with mTOR Signaling

Valine, as a branched-chain amino acid, is a known activator of the mTOR signaling pathway, which is a central regulator of cell growth and metabolism. N-oleoylation could modulate this activity, potentially influencing protein synthesis and other mTOR-dependent metabolic processes.

Hypothesized modulation of the mTOR pathway by N-Oleoyl Valine.

Conclusion

N-Oleoyl Valine represents a novel endogenous lipid with the potential to be a significant regulator of metabolic processes. The protocols and hypothesized pathways presented here provide a robust framework for initiating research into its biological functions. Further investigation is warranted to elucidate the precise mechanisms of action of N-Oleoyl Valine and to explore its therapeutic potential in metabolic diseases such as obesity, type 2 diabetes, and non-alcoholic fatty liver disease.

References

• 1. caymanchem.com [caymanchem.com]
• 2. bertin-bioreagent.cvmh.fr [bertin-bioreagent.cvmh.fr]

Technical Notes & Optimization

Improving the solubility of N-Oleoyl Valine in aqueous buffers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the solubility of N-Oleoyl Valine in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is the expected aqueous solubility of N-Oleoyl Valine?

N-Oleoyl Valine is sparingly soluble in aqueous solutions. The solubility is significantly influenced by the composition of the buffer. In a mixture of Ethanol:PBS (pH 7.2) at a 1:4 ratio, the solubility has been determined to be approximately 0.2 mg/mL. Due to its lipophilic oleoyl tail and the valine headgroup, its solubility in purely aqueous buffers is expected to be low.

Q2: How does pH affect the solubility of N-Oleoyl Valine?

The solubility of N-Oleoyl Valine is pH-dependent due to the presence of a carboxylic acid group in the valine moiety. At a pH below its pKa, the carboxylic acid will be in its neutral, less soluble form. By increasing the pH of the aqueous solution to be above the pKa of the carboxylic acid group (typically around 2-4 for N-acylated amino acids), the compound will be deprotonated to its more soluble carboxylate salt form. Therefore, adjusting the pH of your buffer to a neutral or slightly alkaline range (e.g., pH 7.4-8.0) is a primary strategy to enhance its solubility.[1][2][3][4][5]

Q3: Can I use organic co-solvents to improve the solubility of N-Oleoyl Valine?

Yes, using water-miscible organic co-solvents is a common and effective strategy. Solvents such as dimethyl sulfoxide (DMSO), ethanol, and dimethylformamide (DMF) are frequently used to dissolve lipophilic compounds. For N-Oleoyl Valine, solubility has been reported in DMF (10 mg/ml) and Ethanol (12 mg/ml). It is recommended to first dissolve the compound in a minimal amount of the organic solvent to create a concentrated stock solution, and then slowly add the aqueous buffer to the desired final concentration while vortexing. Be aware that high concentrations of organic solvents may be toxic to cells or interfere with your experimental system.

Q4: Are there other methods to enhance the aqueous solubility of N-Oleoyl Valine?

Cyclodextrins are a highly effective tool for improving the aqueous solubility of hydrophobic molecules like N-Oleoyl Valine. These cyclic oligosaccharides have a hydrophilic exterior and a hydrophobic inner cavity where the oleoyl tail of N-Oleoyl Valine can be encapsulated, forming an inclusion complex that is more soluble in water. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with improved solubility and low toxicity.

Troubleshooting Guide

Problem: I am observing precipitation or cloudiness when trying to dissolve N-Oleoyl Valine in my aqueous buffer.

This is a common issue due to the low aqueous solubility of N-Oleoyl Valine. Follow these troubleshooting steps, starting with the simplest methods.

Initial Troubleshooting Steps

Q1: What are the first things I should try if my N-Oleoyl Valine is not dissolving?

Start with basic physical methods to aid dissolution:

• Sonication: Use a bath sonicator to provide energy to break down powder aggregates and enhance the interaction between the compound and the solvent.

• Gentle Heating: Gently warm the solution to 37°C. Increased temperature can improve the solubility of many compounds. However, be cautious and ensure the compound is stable at this temperature.

• Vortexing: Ensure vigorous and continuous mixing during the addition of the compound to the buffer.

Caption: Initial troubleshooting workflow for N-Oleoyl Valine dissolution.

Advanced Solubilization Strategies

If the initial steps are unsuccessful, you will need to modify your buffer system or use solubilizing agents.

Q2: How do I perform a pH adjustment to improve solubility?

• Start with a slightly basic buffer (e.g., PBS at pH 7.4-8.0).

• If you need to adjust the pH of your existing buffer, add a small amount of a dilute base (e.g., 0.1 M NaOH) dropwise while monitoring the pH and observing for dissolution.

• Ensure the final pH is compatible with your experimental setup (e.g., cell culture, enzyme assay).

Q3: What is the best way to use a co-solvent?

Follow the protocol for preparing a stock solution in an organic solvent and then diluting it into your aqueous buffer. It is crucial to add the stock solution to the buffer slowly while vortexing to avoid precipitation. Always run a vehicle control with the same final concentration of the organic solvent in your experiments.

Q4: How can I use cyclodextrins to dissolve N-Oleoyl Valine?

The use of cyclodextrins involves forming an inclusion complex. This can significantly enhance aqueous solubility.

Caption: Experimental workflow for solubilizing N-Oleoyl Valine with cyclodextrins.

Data Presentation

Table 1: Solubility of N-Oleoyl Valine in Various Solvents

Solvent	Concentration
DMF	10 mg/mL
DMSO	12 mg/mL
Ethanol	12 mg/mL
Ethanol:PBS (pH 7.2) (1:4)	0.2 mg/mL

Data sourced from Cayman Chemical Technical Information.

Experimental Protocols

Protocol 1: Solubilization using an Organic Co-Solvent

• Preparation of Stock Solution:

  • Weigh the required amount of N-Oleoyl Valine powder.

  • Add a minimal amount of a suitable organic solvent (e.g., DMSO or Ethanol) to the powder to achieve a high concentration stock solution (e.g., 10-20 mg/mL).

  • Vortex or sonicate until the compound is fully dissolved.

• Dilution into Aqueous Buffer:

  • While vigorously vortexing your aqueous buffer, slowly add the required volume of the stock solution to achieve your final desired concentration.

  • The slow addition and continuous mixing are critical to prevent the compound from precipitating out of the solution.

  • Visually inspect the final solution for any signs of precipitation. If precipitation occurs, you may need to lower the final concentration or increase the percentage of the co-solvent.

Protocol 2: Cyclodextrin-Mediated Solubilization

• Preparation of Cyclodextrin Solution:

  • Prepare a solution of the chosen cyclodextrin (e.g., Hydroxypropyl-β-cyclodextrin, HP-β-CD) in your desired aqueous buffer. The concentration of the cyclodextrin may need to be optimized, with a starting point of 1-10% (w/v).

• Complexation:

  • Add the N-Oleoyl Valine powder directly to the cyclodextrin solution.

• Equilibration:

  • Stir or shake the mixture at a constant temperature (e.g., room temperature or 37°C) for several hours (e.g., 4-24 hours) to allow for the formation of the inclusion complex. The optimal time may need to be determined empirically.

• Filtration:

  • After the equilibration period, filter the solution through a 0.22 µm syringe filter to remove any remaining undissolved compound. The resulting clear solution contains the soluble N-Oleoyl Valine-cyclodextrin complex.

Signaling Pathway Context

N-Oleoyl Valine is known to act as an antagonist of the Transient Receptor Potential Vanilloid 3 (TRPV3) ion channel. TRPV3 is a non-selective cation channel primarily expressed in keratinocytes and is involved in thermosensation, pain, and skin barrier function. As an antagonist, N-Oleoyl Valine inhibits the activity of this channel.

Caption: N-Oleoyl Valine as an antagonist of the TRPV3 channel.

References

• 1. researchgate.net [researchgate.net]
• 2. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Stability of N-Oleoyl Valine in different storage conditions

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability of N-Oleoyl Valine under various storage conditions. The information is presented in a question-and-answer format to address specific issues you may encounter during your experiments.

Troubleshooting Guide

Issue: I am observing a decrease in the concentration of my N-Oleoyl Valine solution over time, even when stored at the recommended -20°C.

Possible Causes and Solutions:

• Improper Solvent: N-Oleoyl Valine is commercially available in methyl acetate.[1][2] If you have solubilized it in a different solvent, its stability might be affected. N-acyl amino acids can be susceptible to hydrolysis, especially in acidic conditions.[3][4][5]

  • Recommendation: Use a high-purity, anhydrous aprotic solvent if dilution from the stock solution is necessary. Prepare fresh dilutions for each experiment.

• Frequent Freeze-Thaw Cycles: Repeatedly freezing and thawing the solution can introduce moisture and potentially lead to degradation. Some amino acids have shown decreased stability after multiple freeze-thaw cycles.

  • Recommendation: Aliquot your N-Oleoyl Valine solution into single-use volumes upon receipt to minimize freeze-thaw cycles.

• Contamination: Accidental introduction of water or other reactive substances can compromise the stability of the compound.

  • Recommendation: Use sterile pipette tips and tubes when handling the solution. Ensure all equipment is dry.

Issue: My experimental results are inconsistent when using N-Oleoyl Valine.

Possible Causes and Solutions:

• Degradation Due to Storage Conditions: Storing the compound at temperatures above -20°C, even for short periods, can lead to degradation. The stability of amino acids is highly dependent on temperature.

  • Recommendation: Always store N-Oleoyl Valine at -20°C as recommended by suppliers. Monitor the temperature of your storage unit regularly.

• pH of Experimental Buffer: N-acyl amino acids can be unstable in mild acidic conditions due to hydrolysis of the amide bond.

  • Recommendation: Evaluate the pH of your experimental buffers. If possible, maintain a neutral pH. If acidic conditions are necessary, minimize the exposure time of N-Oleoyl Valine to these conditions.

• • Recommendation: Protect the N-Oleoyl Valine solution from light by using amber vials or by wrapping the container in aluminum foil, especially during long experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for N-Oleoyl Valine?

A1: The recommended storage temperature for N-Oleoyl Valine is -20°C. Under these conditions, it is reported to be stable for at least two years. It is crucial to store it in a tightly sealed container to prevent solvent evaporation and moisture ingress.

Q2: How should I handle N-Oleoyl Valine upon receiving it?

A2: N-Oleoyl Valine is typically shipped on wet ice. Upon receipt, it should be immediately stored at -20°C. To avoid repeated freeze-thaw cycles, it is best practice to aliquot the solution into smaller, single-use volumes.

Q3: What solvents are suitable for dissolving N-Oleoyl Valine?

A3: N-Oleoyl Valine is soluble in DMF (10 mg/ml), DMSO (12 mg/ml), and ethanol (12 mg/ml). It is sparingly soluble in aqueous buffers; for example, its solubility in a 1:4 mixture of ethanol:PBS (pH 7.2) is approximately 0.2 mg/ml. When preparing aqueous solutions, it is advisable to first dissolve the compound in an organic solvent and then dilute it with the aqueous buffer.

Q4: What are the likely degradation pathways for N-Oleoyl Valine?

A4: The primary degradation pathway for N-Oleoyl Valine is likely hydrolysis of the amide bond, which can be accelerated under acidic conditions. This would result in the formation of oleic acid and valine. Other potential degradation pathways, especially under forced conditions, could include oxidation of the double bond in the oleoyl chain.

Q5: How can I assess the stability of N-Oleoyl Valine in my specific experimental setup?

A5: You can perform a small-scale stability study. This typically involves incubating N-Oleoyl Valine under your experimental conditions (e.g., in your specific buffer, at the experimental temperature) for various durations. The concentration of the remaining N-Oleoyl Valine can then be quantified using an appropriate analytical method, such as HPLC-MS/MS.

Data Presentation

Table 1: Recommended Storage and Handling of N-Oleoyl Valine

Parameter	Recommendation	Rationale	Citation
Storage Temperature	-20°C	To ensure long-term stability of at least 2 years.
Handling	Aliquot into single-use volumes	To minimize degradation from repeated freeze-thaw cycles.
Light Exposure	Protect from light	To prevent potential photodegradation.	General Precaution
Solvent for Storage	Shipped in methyl acetate; can be dissolved in DMF, DMSO, Ethanol	Provided as a stable solution; these solvents ensure good solubility.

Table 2: Potential Instability Factors and Mitigation Strategies

Instability Factor	Potential Consequence	Mitigation Strategy	Citation
Mild Acidic Conditions	Hydrolysis of the amide bond	Maintain neutral pH in experimental buffers where possible.
Elevated Temperatures	Increased rate of degradation	Strictly adhere to recommended storage and experimental temperatures.
Oxidizing Agents	Oxidation of the oleoyl chain	Avoid exposure to strong oxidizing agents.

Experimental Protocols

Protocol 1: General Forced Degradation Study for N-Oleoyl Valine

This protocol outlines a general procedure for conducting a forced degradation study to understand the stability of N-Oleoyl Valine under various stress conditions.

• Preparation of Stock Solution: Prepare a stock solution of N-Oleoyl Valine in a suitable organic solvent (e.g., methanol or acetonitrile) at a known concentration.

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at 60°C for various time points (e.g., 2, 4, 8, 24 hours).

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at 60°C for various time points.

  • Oxidative Degradation: Mix the stock solution with 3% hydrogen peroxide and keep it at room temperature for various time points.

  • Thermal Degradation: Incubate the solid compound or a solution at elevated temperatures (e.g., 60°C, 80°C) for various time points.

  • Photolytic Degradation: Expose a solution of the compound to a light source (e.g., UV lamp) for various time points, alongside a control sample protected from light.

• Sample Analysis: At each time point, neutralize the acid and base-treated samples. Analyze all samples, including a non-stressed control, by a stability-indicating analytical method, such as reverse-phase HPLC with UV or MS detection.

• Data Evaluation: Calculate the percentage of degradation for each condition. Identify and characterize any significant degradation products using techniques like mass spectrometry.

Mandatory Visualization

References

• 1. caymanchem.com [caymanchem.com]
• 2. Sapphire North America [sapphire-usa.com]
• 3. Unexpected hydrolytic instability of N-acylated amino acid amides and peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Unexpected Hydrolytic Instability of N-Acylated Amino Acid Amides and Peptides - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing N-Oleoyl Valine Dosage for In Vivo Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-Oleoyl Valine in in vivo experiments. The information is designed to address specific issues that may be encountered during experimental design and execution.

Frequently Asked Questions (FAQs)

Q1: What is N-Oleoyl Valine and what is its primary mechanism of action?

N-Oleoyl Valine is an N-acyl amino acid that has been identified as an antagonist of the Transient Receptor Potential Vanilloid 3 (TRPV3) channel.[1] TRPV3 is a non-selective cation channel predominantly expressed in keratinocytes and is involved in thermosensation, pain perception, and skin barrier function.[2][3][4] As an antagonist, N-Oleoyl Valine is expected to inhibit the activity of TRPV3 channels, thereby preventing the influx of cations like Ca²⁺ into the cell.[1] This can modulate downstream signaling pathways associated with inflammation and pain.

Q2: What are the potential therapeutic applications of N-Oleoyl Valine?

Given its role as a TRPV3 antagonist, N-Oleoyl Valine is being investigated for its potential in treating conditions where TRPV3 is overactive. These may include certain skin disorders characterized by inflammation and pruritus, as well as pain conditions.

Q3: Are there any established in vivo dosages for N-Oleoyl Valine?

To date, there is limited published data specifically detailing in vivo dosages for N-Oleoyl Valine. However, based on studies with structurally related N-acyl amino acids and valine itself, a starting point for dose-ranging studies can be inferred. For instance, another N-acyl amino acid has been administered intraperitoneally to rats at a dose of 30 mg/kg. In mice, valine has been supplemented orally at 61.5 mg/kg body weight daily. These values can serve as a preliminary reference for designing pilot studies for N-Oleoyl Valine, but optimal dosage must be determined empirically for each specific animal model and research question.

Q4: What are the recommended routes of administration for N-Oleoyl Valine?

The optimal route of administration will depend on the experimental goals, the target tissue, and the formulation. Potential routes include:

• Oral (p.o.): N-acylated amino acids have been investigated as agents to improve the oral delivery of other drugs. Administration can be performed via oral gavage.

• Intraperitoneal (i.p.): This route is common for systemic administration in rodent models and has been used for other N-acyl amino acids.

• Topical: For dermatological applications targeting skin-expressed TRPV3, topical administration may be a suitable option.

Q5: What is a suitable vehicle for administering N-Oleoyl Valine?

The choice of vehicle is critical for ensuring the solubility and stability of N-Oleoyl Valine. For oral administration, aqueous solutions have been used for related compounds. For intraperitoneal injections, a common vehicle for lipophilic compounds is a mixture of DMSO, Tween 80, and saline. The final concentration of DMSO should be kept low to avoid toxicity. It is crucial to assess the solubility of N-Oleoyl Valine in the chosen vehicle and to include a vehicle-only control group in all experiments.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Poor solubility of N-Oleoyl Valine in the chosen vehicle.	N-Oleoyl Valine is a lipophilic compound and may not dissolve well in purely aqueous solutions.	- Try co-solvents such as DMSO, ethanol, or polyethylene glycol (PEG). - Use surfactants like Tween 80 or Cremophor EL to improve solubility. - Prepare a stock solution in a small volume of an organic solvent (e.g., DMSO) and then dilute it in the final vehicle. Ensure the final concentration of the organic solvent is non-toxic to the animals.
No observable in vivo effect at the tested dosage.	- The dosage may be too low. - Poor bioavailability via the chosen administration route. - Rapid metabolism and clearance of the compound.	- Conduct a dose-response study to determine the optimal effective dose. - Consider a different route of administration that may offer better bioavailability (e.g., i.p. instead of oral). - Investigate the pharmacokinetic profile of N-Oleoyl Valine to understand its absorption, distribution, metabolism, and excretion (ADME).
Observed toxicity or adverse effects in animals.	- The dosage may be too high. - The vehicle itself may be causing toxicity (e.g., high concentration of DMSO). - Off-target effects of N-Oleoyl Valine.	- Reduce the dosage. - Run a vehicle-only control group to rule out vehicle-induced toxicity. - Carefully monitor animals for any signs of distress and record all observations. - Consider performing a preliminary toxicology screen.
High variability in experimental results.	- Inconsistent dosing technique. - Instability of the N-Oleoyl Valine formulation. - Biological variability among animals.	- Ensure all personnel are properly trained on the administration technique (e.g., oral gavage, i.p. injection). - Prepare fresh formulations for each experiment and protect them from light and heat if necessary. - Increase the number of animals per group to improve statistical power.

Quantitative Data Summary

Due to the limited availability of direct quantitative data for N-Oleoyl Valine, the following tables provide inferred starting ranges based on studies of related compounds. It is imperative that researchers perform their own dose-finding and pharmacokinetic studies.

Table 1: Inferred Starting Dosage Ranges for N-Oleoyl Valine in Rodent Models

Animal Model	Route of Administration	Inferred Starting Dose Range	Reference Compound(s)
Mouse	Oral (gavage)	50 - 100 mg/kg	L-Valine
Rat	Intraperitoneal (i.p.)	10 - 50 mg/kg	Other N-acyl amino acids

Table 2: Generic Pharmacokinetic Parameters for N-Acyl Amino Acids in Mice (for reference)

Parameter	Description	Typical Range (Example: N-acetyl-DL-leucine)
Tmax	Time to reach maximum plasma concentration	0.25 - 1 hour
Cmax	Maximum plasma concentration	Varies significantly with dose
AUC	Area under the plasma concentration-time curve	Varies significantly with dose
t1/2	Elimination half-life	1 - 3 hours

Disclaimer: The data in these tables are extrapolated from studies on different but related molecules and should be used for initial experimental design purposes only.

Experimental Protocols

Protocol 1: Preparation of N-Oleoyl Valine for Oral Administration in Mice

• Vehicle Preparation: Prepare a solution of 0.5% (w/v) carboxymethylcellulose (CMC) in sterile water.

• Compound Suspension: Weigh the required amount of N-Oleoyl Valine. Create a paste by adding a small amount of the CMC solution. Gradually add the remaining CMC solution while continuously vortexing or sonicating to ensure a homogenous suspension.

• Administration: Administer the suspension to mice via oral gavage at a volume of 10 mL/kg body weight.

• Control Group: Administer the vehicle (0.5% CMC) alone to the control group.

Protocol 2: Pharmacokinetic Study of N-Oleoyl Valine in Mice

• Animal Acclimatization: Acclimatize male C57BL/6 mice for at least one week before the experiment.

• Dosing: Administer a single dose of N-Oleoyl Valine via the desired route (e.g., oral gavage or i.p. injection).

• Blood Sampling: Collect blood samples (e.g., via tail vein or retro-orbital sinus) at predetermined time points (e.g., 0, 15, 30, 60, 120, 240, and 480 minutes) post-administration. Collect samples into tubes containing an anticoagulant (e.g., EDTA).

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Sample Analysis: Analyze the plasma concentrations of N-Oleoyl Valine using a validated analytical method, such as liquid chromatography-mass spectrometry (LC-MS/MS).

• Data Analysis: Calculate key pharmacokinetic parameters (Cmax, Tmax, AUC, t1/2) using appropriate software.

Visualizations

Signaling Pathway

Caption: N-Oleoyl Valine as a TRPV3 Antagonist Signaling Pathway.

Experimental Workflow

Caption: Workflow for an In Vivo Pharmacokinetic Study.

References

• 1. What are TRPV3 antagonists and how do they work? [synapse.patsnap.com]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. TRPV3: Structure, Diseases and Modulators - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Matrix Effects in N-Oleoyl Valine Mass Spectrometry

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the mass spectrometry analysis of N-Oleoyl Valine.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect N-Oleoyl Valine analysis?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte, such as N-Oleoyl Valine, due to the presence of co-eluting compounds from the sample matrix.[1] This interference can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), ultimately compromising the accuracy, precision, and sensitivity of the quantitative analysis.[2][3] In biological samples like plasma or brain tissue, common sources of matrix effects for lipid-like molecules such as N-Oleoyl Valine are phospholipids, salts, and other endogenous metabolites.[4][5]

Q2: How can I detect and quantify matrix effects in my N-Oleoyl Valine LC-MS/MS assay?

A2: Two primary methods are used to assess matrix effects:

• Post-Column Infusion: This is a qualitative method to identify regions in the chromatogram where ion suppression or enhancement occurs. A constant flow of N-Oleoyl Valine standard is infused into the mass spectrometer while a blank matrix extract is injected onto the LC system. Any fluctuation in the baseline signal of the infused analyte indicates the presence of matrix effects at that retention time.

• Post-Extraction Spike: This is a quantitative method to determine the magnitude of the matrix effect. The peak area of N-Oleoyl Valine in a standard solution is compared to the peak area of N-Oleoyl Valine spiked into a blank matrix extract after the extraction process. The matrix effect percentage is calculated as follows:

  Matrix Effect (%) = (Peak Area in Post-Spiked Matrix / Peak Area in Neat Solution) x 100

  A value below 100% indicates ion suppression, while a value above 100% indicates ion enhancement.

Q3: What is the most effective strategy to compensate for matrix effects?

A3: The use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for mitigating matrix effects. A SIL-IS for N-Oleoyl Valine, such as N-Oleoyl-[¹³C₅]-Valine or N-Oleoyl-Valine-d8, will have nearly identical chemical and physical properties to the analyte. Consequently, it will co-elute and experience the same degree of ion suppression or enhancement. By calculating the ratio of the analyte signal to the SIL-IS signal, the variability introduced by matrix effects can be effectively normalized, leading to accurate and precise quantification.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution(s)
Poor signal intensity or no peak for N-Oleoyl Valine in sample, but good signal in standard solution.	Significant ion suppression from matrix components.	1. Optimize Sample Preparation: Implement a more rigorous cleanup method such as Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering compounds like phospholipids. 2. Chromatographic Separation: Modify the LC gradient or use a different column chemistry to separate N-Oleoyl Valine from co-eluting matrix components. 3. Sample Dilution: If the concentration of N-Oleoyl Valine is sufficiently high, diluting the sample can reduce the concentration of interfering matrix components.
Inconsistent and irreproducible results for quality control (QC) samples.	Variable matrix effects between different sample lots or preparations.	1. Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to correct for sample-to-sample variations in matrix effects. 2. Matrix-Matched Calibrators: Prepare calibration standards and QCs in the same biological matrix as the unknown samples to ensure consistent matrix effects across the analytical run.
High background noise in the chromatogram.	Incomplete removal of matrix components.	1. Improve Sample Cleanup: Utilize a more selective SPE sorbent or a multi-step extraction protocol. Phospholipid removal plates can be particularly effective. 2. Optimize MS Parameters: Adjust source parameters such as spray voltage, gas flows, and temperature to minimize in-source fragmentation and background noise.
Peak splitting or broadening.	Contaminants in the sample or on the chromatographic column.	1. Column Maintenance: Ensure the column is properly conditioned and washed between injections. Consider using a guard column. 2. Sample Filtration: Filter the final extract before injection to remove any particulate matter.

Quantitative Data Summary

The following table summarizes recovery and matrix effect data from a study on N-Oleoyl Glycine and N-Oleoyl Alanine, which are structurally similar to N-Oleoyl Valine and provide a good reference for expected performance of different sample preparation methods.

Analyte/Internal Standard	Matrix	Recovery (%) ± SD (n=3)	Matrix Effect (%) ± SD (n=3)
N-Oleoyl Glycine	Water	98 ± 12	-17 ± 15
N-Oleoyl Alanine	Water	102 ± 11	-26 ± 4
Arachidonoyl Glycine-d8 (ISTD)	Brain	93 ± 11	-9 ± 9
Arachidonoyl Glycine-d8 (ISTD)	Plasma	96 ± 4	24 ± 20

A negative matrix effect value indicates ion suppression, while a positive value indicates ion enhancement.

Experimental Protocols

Liquid-Liquid Extraction (LLE) for N-Oleoyl Valine from Plasma

This protocol is adapted from a method for similar N-acyl amino acids.

• Sample Preparation: To 25 µL of plasma, add 150 µL of deionized water, 1,400 µL of a 2:1 chloroform:methanol solution containing 2 mM Phenylmethylsulfonyl fluoride (PMSF), 50 µL of 1 N HCl, and 300 µL of 0.73% NaCl solution. Add the stable isotope-labeled internal standard (e.g., 50 pmol of N-Oleoyl-Valine-d8).

• Extraction: Vortex the mixture for 1 minute and then centrifuge at 3,000 rpm for 10 minutes at 4°C.

• Phase Separation: Carefully collect the lower organic phase.

• Drying and Reconstitution: Evaporate the organic solvent under a stream of nitrogen. Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

Solid-Phase Extraction (SPE) for Phospholipid Removal

This is a general protocol for phospholipid removal from plasma samples.

• Protein Precipitation: To 100 µL of plasma, add 300 µL of acetonitrile containing 1% formic acid and the internal standard. Vortex for 1 minute.

• Phospholipid Removal: Load the entire mixture onto a phospholipid removal SPE plate or cartridge.

• Elution: Apply vacuum to elute the sample into a collection plate.

• Analysis: The eluate can be directly injected or evaporated and reconstituted in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Parameters

The following are suggested starting parameters for the analysis of N-Oleoyl Valine. Optimization will be required for specific instrumentation.

• LC System: UPLC system

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A gradient from approximately 60% B to 95% B over several minutes.

• Flow Rate: 0.3 - 0.5 mL/min

• Injection Volume: 5 - 10 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: To be determined by infusing a standard solution of N-Oleoyl Valine and its stable isotope-labeled internal standard.

Visualizations

Caption: Experimental workflow for N-Oleoyl Valine analysis.

Caption: Troubleshooting logic for matrix effects.

References

• 1. researchgate.net [researchgate.net]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Validation of bioanalytical LC-MS/MS assays: evaluation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]

Troubleshooting low signal intensity of N-Oleoyl Valine in LC-MS

Welcome to the technical support center for the LC-MS analysis of N-Oleoyl Valine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) to help you overcome challenges with low signal intensity in your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you may encounter during the LC-MS analysis of N-Oleoyl Valine in a question-and-answer format.

Q1: I am observing very low or no signal for N-Oleoyl Valine. What are the common causes?

Low signal intensity for N-Oleoyl Valine can stem from several factors related to its physicochemical properties and the analytical method. Key areas to investigate include:

• Poor Ionization Efficiency: N-Oleoyl Valine, being a lipidic molecule, can exhibit suboptimal ionization in electrospray ionization (ESI), especially in negative ion mode. The efficiency of ionization is highly dependent on the mobile phase composition and source parameters.

• Ion Suppression/Matrix Effects: Co-eluting lipids and other matrix components from your sample can compete with N-Oleoyl Valine for ionization, leading to a significant drop in signal intensity.[1][2][3] This is a common issue in the analysis of complex biological samples.

• Suboptimal Sample Preparation: Inefficient extraction from the sample matrix, sample degradation, or the presence of contaminants can all lead to low signal intensity. Proper sample cleanup is crucial.[4]

• Inadequate Chromatographic Conditions: Poor peak shape (e.g., broad or tailing peaks) due to an unsuitable column or mobile phase can reduce the signal-to-noise ratio.

• Incorrect Mass Spectrometer Settings: The instrument may not be properly tuned or the source parameters may not be optimized for N-Oleoyl Valine.

Q2: How can I improve the ionization of N-Oleoyl Valine?

Optimizing the ionization process is critical for achieving a strong signal. Consider the following:

• Mobile Phase Additives: The addition of modifiers to the mobile phase can significantly enhance ionization. For positive ion mode, additives like ammonium formate or formic acid are commonly used to promote the formation of [M+H]⁺ or [M+NH₄]⁺ adducts.

• Source Parameter Optimization: Systematically optimize key ESI source parameters. This can be done by infusing a standard solution of N-Oleoyl Valine and adjusting the following:

  • Capillary Voltage: Adjust to maximize the signal for your specific analyte and mobile phase.

  • Nebulizer Gas Flow: Optimize to ensure efficient droplet formation.

  • Drying Gas Flow and Temperature: These parameters are crucial for desolvation of the ESI droplets. Inadequate desolvation can lead to poor signal and instability.

• Consider Chemical Derivatization: Although direct analysis is often preferred, derivatization can be a powerful tool to improve ionization efficiency and chromatographic retention for amino acids and related compounds. However, this adds a step to the sample preparation protocol.

Q3: What steps can I take to mitigate ion suppression?

Minimizing ion suppression is essential for accurate and sensitive quantification. Here are some strategies:

• Improve Chromatographic Separation: Ensure that N-Oleoyl Valine is chromatographically resolved from the bulk of matrix components. This can be achieved by optimizing the gradient elution profile or trying a different stationary phase.

• Effective Sample Preparation: Employ a robust sample preparation method to remove interfering substances. Techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) can be very effective in cleaning up complex samples before LC-MS analysis.

• Sample Dilution: If the concentration of N-Oleoyl Valine is sufficiently high, diluting the sample can reduce the concentration of interfering matrix components and thereby lessen ion suppression.

• Use of an Internal Standard: A stable isotope-labeled internal standard (SIL-IS) for N-Oleoyl Valine is the best way to compensate for matrix effects. If a SIL-IS is not available, a structurally similar compound can be used, though with caution.

Q4: Can you provide a starting point for an LC-MS/MS method for N-acyl amino acids?

Yes, the following table provides a detailed experimental protocol adapted from a validated method for N-Oleoyl Glycine and N-Oleoyl Alanine, which should serve as an excellent starting point for N-Oleoyl Valine.

Parameter	Value/Description
Sample Preparation
Extraction Solvent	2:1 Chloroform:Methanol with 2 mM PMSF and 50 μL of 1 N HCl
Homogenization	Use a bead ruptor for tissue samples.
Phase Separation	Add 0.73% w/v sodium chloride, vortex, and centrifuge.
Protein Precipitation	For plasma, add 10 µL of 30% sulfosalicylic acid to 100 µL of sample, vortex, refrigerate, and centrifuge.
Final Sample	Dry the organic layer under nitrogen and reconstitute in the initial mobile phase.
Liquid Chromatography
Column	Zorbax XDB C18 (4.6 x 75 mm, 3.5 μm) or equivalent
Mobile Phase A	Water with 13 mM ammonium acetate and 1% formic acid
Mobile Phase B	Acetonitrile
Flow Rate	1 mL/min
Column Temperature	40 °C
Injection Volume	4 µL
Gradient	Start at 50% B, ramp to 100% B over 10 min, hold at 100% B for 2.4 min, return to 50% B in 0.1 min, and hold for 2.5 min.
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
Source Temperature	700°C
MRM Transitions	To be optimized for N-Oleoyl Valine (precursor ion and product ions)

Experimental Workflows and Signaling Pathways

To further assist in your experimental design and understanding of the biological context of N-Oleoyl Valine, the following diagrams illustrate a troubleshooting workflow and a conceptual signaling pathway.

Caption: A logical workflow for troubleshooting low signal intensity of N-Oleoyl Valine.

Caption: Known biological interactions of N-Oleoyl Valine.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Ion suppression in liquid chromatography–mass spectrometry - Wikipedia [en.wikipedia.org]
• 3. providiongroup.com [providiongroup.com]
• 4. group.brc.hu [group.brc.hu]

Potential off-target effects of N-Oleoyl Valine in experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-Oleoyl Valine. The information is designed to help anticipate and address potential off-target effects in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is N-Oleoyl Valine and what is its primary target?

N-Oleoyl Valine is an endogenous N-acyl amide, a type of lipid molecule. Its primary known pharmacological target is the Transient Receptor Potential Vanilloid Type 3 (TRPV3) channel, where it acts as an antagonist.[1][2][3][4] TRPV3 is involved in thermosensation and skin physiology.

Q2: What are the potential off-target effects of N-Oleoyl Valine?

As a member of the N-acyl amino acid (NAAA) family, N-Oleoyl Valine shares structural similarities with other lipid signaling molecules, such as endocannabinoids.[5] This suggests the potential for a range of off-target activities. Based on the known pharmacology of related fatty acid amides, potential off-target mechanisms to investigate include:

• Mitochondrial Uncoupling: N-acyl amines are known to promote mitochondrial uncoupling, which can affect cellular energy metabolism.

• Nuclear Receptor Activation: Long-chain fatty acids and their derivatives can act as ligands for nuclear receptors like Peroxisome Proliferator-Activated Receptors (PPARs), which regulate gene expression involved in lipid metabolism and inflammation.

• Ion Channel Modulation: Fatty acids can modulate the activity of various ion channels beyond TRPV3, potentially affecting cellular excitability and signaling.

• G-Protein Coupled Receptor (GPCR) Interaction: The lipid environment of the cell membrane can influence GPCR function, and some N-acyl amides have been shown to interact with GPCRs.

Q3: We are observing unexpected changes in cellular metabolism in our experiments with N-Oleoyl Valine. What could be the cause?

Unexpected metabolic changes could be attributed to the potential of N-Oleoyl Valine to induce mitochondrial uncoupling. This process dissipates the proton gradient across the inner mitochondrial membrane, leading to an increase in oxygen consumption that is not coupled to ATP synthesis. This can result in altered cellular energy levels and a shift in metabolic pathways.

Troubleshooting Guides

Issue 1: Unexpected Phenotypic Changes Unrelated to TRPV3 Antagonism

You are observing cellular effects (e.g., changes in proliferation, differentiation, or morphology) that cannot be explained by the antagonism of TRPV3.

Potential Cause: Off-target effects on nuclear receptors, such as PPARs, may be responsible. Activation of these transcription factors can lead to widespread changes in gene expression.

Troubleshooting Steps:

• Hypothesize Target Engagement: Based on the observed phenotype, hypothesize which nuclear receptor subfamily (PPARα, PPARγ, etc.) might be involved. For example, changes in lipid metabolism could point towards PPARα, while adipogenesis might involve PPARγ.

• Gene Expression Analysis: Perform qPCR or microarray analysis to examine the expression of known target genes for the suspected nuclear receptor.

• Reporter Gene Assay: Use a luciferase reporter assay to directly measure the activation of the suspected nuclear receptor by N-Oleoyl Valine.

• Use of Antagonists: If a specific nuclear receptor is implicated, use a known antagonist to see if it can reverse the effects of N-Oleoyl Valine.

Issue 2: Alterations in Cellular Respiration and ATP Levels

You have noticed an increase in oxygen consumption rate (OCR) but a decrease in ATP levels in cells treated with N-Oleoyl Valine.

Potential Cause: This is a classic sign of mitochondrial uncoupling. N-Oleoyl Valine may be acting as a protonophore, transporting protons across the inner mitochondrial membrane and dissipating the proton motive force.

Troubleshooting Steps:

• Confirm Mitochondrial Uncoupling: Use a Seahorse XF Analyzer or a similar instrument to measure the OCR and extracellular acidification rate (ECAR). A characteristic profile of an uncoupler is an increase in OCR that is insensitive to oligomycin (an ATP synthase inhibitor).

• Dose-Response Analysis: Determine the concentration at which N-Oleoyl Valine induces uncoupling and assess if it overlaps with the concentrations used in your primary experiments.

• Control Experiments: Compare the effects of N-Oleoyl Valine to a well-characterized mitochondrial uncoupler like FCCP (carbonyl cyanide-p-trifluoromethoxyphenylhydrazone).

Quantitative Data Summary

Direct quantitative data for the off-target effects of N-Oleoyl Valine is limited in the public domain. However, data from structurally related N-acyl amino acids and fatty acids can provide an indication of potential potencies.

Compound Class	Target Class	Example Target	Reported EC50/IC50/Ki	Reference Compound(s)
N-acyl amino acids	Nuclear Receptor	PPARα	~120 nM (EC50)	Oleoylethanolamide (OEA)
N-acyl amino acids	Nuclear Receptor	PPARγ	~400 nM (EC50)	N-aryl substituted valine derivative
Fatty Acids	Nuclear Receptor	PPARα	~1-14 nM (Kd)	Unsaturated long-chain fatty acyl-CoAs
N-acyl amino acids	Mitochondrial Uncoupling	-	Concentration-dependent increase in proton leak	N-Oleoyl-L-phenylalanine, N-Oleoyl-L-leucine

Experimental Protocols

Protocol 1: Luciferase Reporter Assay for PPARα Activation

This protocol is designed to assess whether N-Oleoyl Valine can activate the nuclear receptor PPARα.

Methodology:

• Cell Culture and Transfection:

  • Culture a suitable cell line (e.g., HEK293T or HepG2) in appropriate media.

  • Co-transfect the cells with a PPARα expression vector and a luciferase reporter vector containing a PPAR response element (PPRE) upstream of the luciferase gene. A control vector (e.g., expressing Renilla luciferase) should also be co-transfected for normalization.

• Compound Treatment:

  • After 24 hours, treat the cells with varying concentrations of N-Oleoyl Valine. Include a known PPARα agonist (e.g., GW7647) as a positive control and a vehicle control (e.g., DMSO).

• Luciferase Assay:

  • After a 24-48 hour incubation period, lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample.

  • Plot the normalized luciferase activity against the concentration of N-Oleoyl Valine to determine the EC50 value.

Protocol 2: Mitochondrial Respiration Assay

This protocol uses Seahorse XF technology to measure the effect of N-Oleoyl Valine on mitochondrial respiration and determine if it acts as a mitochondrial uncoupler.

Methodology:

• Cell Seeding:

  • Seed cells in a Seahorse XF cell culture microplate and allow them to adhere overnight.

• Assay Preparation:

  • Hydrate the sensor cartridge of the Seahorse XF analyzer.

  • Replace the cell culture medium with Seahorse XF base medium supplemented with substrates (e.g., glucose, pyruvate, glutamine) and incubate in a non-CO2 incubator.

• Compound Injection:

  • Load the injection ports of the sensor cartridge with N-Oleoyl Valine and other mitochondrial inhibitors (oligomycin, FCCP, and rotenone/antimycin A).

• Seahorse XF Analysis:

  • Run the Seahorse XF analyzer to measure the OCR and ECAR in real-time. The injection sequence will allow for the determination of basal respiration, ATP-linked respiration, maximal respiration, and non-mitochondrial respiration.

• Data Interpretation:

  • An increase in OCR after the injection of N-Oleoyl Valine, particularly an increase in oligomycin-insensitive respiration, is indicative of mitochondrial uncoupling.

Visualizations

References

• 1. primo.sorbonne-universite.fr [primo.sorbonne-universite.fr]
• 2. search.library.nyu.edu [search.library.nyu.edu]
• 3. journal.r-project.org [journal.r-project.org]
• 4. Notes and Tips for Improving Quality of Lipid-Protein Overlay Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]

How to address N-Oleoyl Valine precipitation in cell media?

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-Oleoyl Valine, specifically addressing the common issue of its precipitation in cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is N-Oleoyl Valine and why is it used in research?

N-Oleoyl Valine is an endogenous N-acyl amino acid. In research, it is primarily used as an antagonist of the Transient Receptor Potential Vanilloid 3 (TRPV3) channel, which is involved in thermosensation and skin physiology.[1] Its ability to modulate TRPV3 activity makes it a valuable tool for studying pain, inflammation, and skin disorders.

Q2: Why does N-Oleoyl Valine precipitate in my cell culture medium?

N-Oleoyl Valine is a lipophilic molecule, meaning it has poor solubility in aqueous solutions like cell culture media.[1] Its long oleoyl fatty acid chain contributes to this property. When a concentrated stock solution of N-Oleoyl Valine (typically in an organic solvent like DMSO or ethanol) is diluted into the aqueous environment of the cell culture medium, its solubility limit is often exceeded, leading to precipitation.

Q3: What are the consequences of N-Oleoyl Valine precipitation in my experiments?

Precipitation of N-Oleoyl Valine can lead to several experimental issues:

• Inaccurate Dosing: The actual concentration of soluble, biologically active N-Oleoyl Valine will be lower and inconsistent than the intended concentration, leading to unreliable and irreproducible results.

• Cellular Toxicity: The precipitate particles themselves can be cytotoxic to cells, independent of the pharmacological activity of N-Oleoyl Valine.

• Assay Interference: Precipitates can interfere with various assays, particularly those involving light absorbance, fluorescence, or microscopy.

Q4: How can I increase the solubility of N-Oleoyl Valine in cell culture media?

The most effective method to increase the solubility of N-Oleoyl Valine in cell culture media is to complex it with a carrier protein, such as fatty acid-free Bovine Serum Albumin (BSA). BSA binds to the lipophilic oleoyl chain, effectively shielding it from the aqueous environment and keeping the entire complex in solution.

Troubleshooting Guide: N-Oleoyl Valine Precipitation

This guide provides a step-by-step approach to troubleshoot and prevent N-Oleoyl Valine precipitation in your cell culture experiments.

Problem: Precipitate forms immediately upon adding N-Oleoyl Valine stock solution to the cell culture medium.

Cause: The concentration of N-Oleoyl Valine exceeds its solubility limit in the aqueous medium. The organic solvent from the stock solution is not sufficiently dispersed.

Solution:

• Prepare a Complex with Bovine Serum Albumin (BSA): This is the recommended method. Follow the detailed protocol below for "Complexing N-Oleoyl Valine with BSA."

• Optimize Stock Solution Concentration: Prepare a less concentrated stock solution in DMSO or ethanol. This will reduce the final solvent concentration in the medium.

• Stepwise Dilution: Instead of adding the stock solution directly to the full volume of media, first create an intermediate dilution in a smaller volume of serum-containing media. Mix thoroughly before adding it to the final culture volume.

• Pre-warm the Medium: Adding the stock solution to pre-warmed (37°C) medium can sometimes help improve solubility.

Problem: The medium appears cloudy or contains visible particles after incubation.

Cause: Over time, even if initially dissolved, N-Oleoyl Valine may come out of solution due to temperature fluctuations, interactions with other media components, or exceeding its long-term stability in the aqueous environment.

Solution:

• Ensure Proper BSA Complexation: Re-evaluate your BSA complexation protocol. Ensure the molar ratio of N-Oleoyl Valine to BSA is appropriate. A higher BSA concentration may be needed.

• Filter Sterilization: After preparing the N-Oleoyl Valine-BSA complex in your medium, sterile filter it through a 0.22 µm filter before adding it to your cells. This will remove any initial micro-precipitates.

• Check Media Components: High concentrations of certain salts or other supplements in your custom media formulations could potentially reduce the solubility of the N-Oleoyl Valine-BSA complex.

• Visual Inspection: Always visually inspect the medium for any signs of precipitation before adding it to the cells.

Experimental Protocols

Protocol 1: Preparation of a 10 mM N-Oleoyl Valine Stock Solution in DMSO

Materials:

• N-Oleoyl Valine powder (Molecular Weight: 381.6 g/mol )

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

Procedure:

• Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need: 10 mmol/L * 1 L/1000 mL * 381.6 g/mol * 1 mL = 0.003816 g = 3.816 mg

• Weigh the N-Oleoyl Valine: Carefully weigh out 3.816 mg of N-Oleoyl Valine powder and place it in a sterile microcentrifuge tube.

• Dissolve in DMSO: Add 1 mL of sterile DMSO to the tube.

• Ensure complete dissolution: Vortex the solution until the N-Oleoyl Valine is completely dissolved. If necessary, you can gently warm the tube to 37°C or sonicate for brief intervals.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C. The stability is reported to be at least 2 years when stored properly.[1]

Protocol 2: Complexing N-Oleoyl Valine with BSA for Cell Culture

This protocol is adapted from general methods for preparing fatty acid-BSA complexes.

Materials:

• 10 mM N-Oleoyl Valine stock solution in DMSO (from Protocol 1)

• Fatty acid-free Bovine Serum Albumin (BSA) powder

• Sterile Phosphate Buffered Saline (PBS) or cell culture medium without serum

• Sterile conical tubes

• Water bath at 37°C

Procedure:

• Prepare a 10% (w/v) BSA solution:

  • Dissolve 1 g of fatty acid-free BSA in 10 mL of sterile PBS or serum-free medium.

  • Gently mix by inverting the tube until the BSA is fully dissolved. Avoid vigorous vortexing to prevent frothing.

  • Sterile filter the BSA solution through a 0.22 µm filter.

• Determine the required volumes for a 5:1 molar ratio (N-Oleoyl Valine:BSA) in a final volume of 10 mL of medium at a final N-Oleoyl Valine concentration of 100 µM:

  • N-Oleoyl Valine: You will need 10 µL of the 10 mM stock solution (10 mM * 10 µL = 100 µM * 10 mL).

  • BSA: The molar concentration of a 10% BSA solution (MW ~66.5 kDa) is approximately 1.5 mM. For a 5:1 molar ratio, you need a final BSA concentration of 20 µM. To get 20 µM BSA in 10 mL, you need 13.3 µL of the 10% BSA solution (1.5 mM * 13.3 µL = 20 µM * 10 mL).

• Complexation:

  • In a sterile conical tube, add the calculated volume of the 10% BSA solution.

  • Add the required volume of your cell culture medium to bring the total volume close to the final desired volume (e.g., add ~9.9 mL of medium).

  • Pre-warm the BSA-containing medium in a 37°C water bath for 15-30 minutes.

  • Slowly add the calculated volume of the N-Oleoyl Valine stock solution drop-wise to the pre-warmed BSA solution while gently swirling the tube.

  • Incubate the mixture at 37°C for at least 30-60 minutes with gentle agitation (e.g., on a rocker or orbital shaker) to allow for complex formation.

• Final Preparation:

  • Bring the final volume to 10 mL with cell culture medium if necessary.

  • Visually inspect the solution for any signs of precipitation.

  • The N-Oleoyl Valine-BSA complex is now ready to be added to your cells.

Quantitative Data Summary

Parameter	Value	Reference
N-Oleoyl Valine Molecular Weight	381.6 g/mol	[1]
Solubility in DMSO	12 mg/mL (approx. 31.4 mM)	[1]
Solubility in Ethanol	12 mg/mL (approx. 31.4 mM)
Solubility in Ethanol:PBS (1:4)	0.2 mg/mL (approx. 0.52 mM)
Recommended Storage	-20°C or -80°C
Long-term Stability (in organic solvent)	≥ 2 years

Signaling Pathway and Experimental Workflow Diagrams

TRPV3 Signaling Pathway

N-Oleoyl Valine acts as an antagonist to the TRPV3 channel. The following diagram illustrates the signaling cascade initiated by the activation of TRPV3, which N-Oleoyl Valine would inhibit.

Caption: TRPV3 signaling pathway and the inhibitory action of N-Oleoyl Valine.

Experimental Workflow for Using N-Oleoyl Valine in Cell Culture

The following diagram outlines the recommended workflow for preparing and using N-Oleoyl Valine in cell culture experiments to minimize precipitation.

References

• 1. caymanchem.com [caymanchem.com]

Reference Data & Comparative Studies

Validating the Antagonistic Activity of N-Oleoyl Valine on TRPV3: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of N-Oleoyl Valine's performance as a Transient Receptor Potential Vanilloid 3 (TRPV3) antagonist against other known inhibitors. We present supporting experimental data from published literature, detailed methodologies for key validation experiments, and visual diagrams of relevant signaling pathways and experimental workflows.

Comparative Efficacy of TRPV3 Antagonists

Compound Name	Compound Type	IC50 (µM)
N-Oleoyl Valine	N-acyl amide	Not Reported
Forsythoside B	Natural Phenylethanoid Glycoside	6.7 ± 0.7
Verbascoside	Natural Phenylethanoid	14.1 ± 3.3
Isochlorogenic acid A	Natural Dicaffeoylquinic Acid	2.7 ± 1.3
Isochlorogenic acid B	Natural Dicaffeoylquinic Acid	0.9 ± 0.3
Osthole	Natural Coumarin	37.0 ± 1.9
Citrusinine II	Natural Acridone Alkaloid	Not specified
Dyclonine	Synthetic Local Anesthetic	3.2 ± 0.24
Trpvicin	Synthetic	0.41
Compound 74a	Synthetic	0.38
Ruthenium Red	Inorganic Dye (Non-selective)	Not applicable (pore blocker)

Experimental Protocols for Validating TRPV3 Antagonism

The validation of a compound's antagonistic activity on TRPV3 channels primarily relies on two key experimental techniques: whole-cell patch-clamp electrophysiology and intracellular calcium imaging. These methods allow for the direct measurement of ion channel activity and the downstream signaling effects of channel modulation.

Whole-Cell Patch-Clamp Electrophysiology

This technique provides a direct measure of the ion currents flowing through TRPV3 channels in the cell membrane, offering a precise assessment of an antagonist's inhibitory effect.

Objective: To measure the effect of N-Oleoyl Valine on TRPV3 channel currents activated by an agonist.

Methodology:

• Cell Culture and Transfection:

  • Human Embryonic Kidney 293 (HEK293) cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

  • Cells are transiently transfected with a plasmid encoding the human TRPV3 protein. A co-transfection with a fluorescent marker like Green Fluorescent Protein (GFP) is often used to identify successfully transfected cells.

  • Electrophysiological recordings are typically performed 24-48 hours post-transfection.

• Electrophysiological Recording:

  • Transfected cells are transferred to a recording chamber on an inverted microscope and perfused with an extracellular solution (e.g., containing in mM: 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, and 10 glucose, pH adjusted to 7.4).

  • Borosilicate glass pipettes with a resistance of 3-5 MΩ are filled with an intracellular solution (e.g., containing in mM: 140 CsCl, 10 HEPES, 10 EGTA, pH adjusted to 7.2).

  • The whole-cell patch-clamp configuration is established on a GFP-positive cell.

  • Cells are voltage-clamped at a holding potential of -60 mV.

• Drug Application and Data Acquisition:

  • TRPV3 channels are activated by applying a known agonist, such as 2-aminoethoxydiphenyl borate (2-APB) (typically 100-300 µM) or by a heat ramp.

  • Once a stable baseline current is established, the cells are pre-incubated with varying concentrations of N-Oleoyl Valine for a few minutes.

  • The TRPV3 agonist is then co-applied with N-Oleoyl Valine.

  • The resulting currents are recorded and the percentage of inhibition is calculated by comparing the current amplitude in the presence and absence of the antagonist.

  • An IC50 value can be determined by fitting the concentration-response data to the Hill equation.

A Comparative Analysis of N-Oleoyl Valine and Other TRPV3 Modulators: A Guide for Researchers

The TRPV3 channel, a non-selective cation channel, is a significant therapeutic target for various conditions, including skin disorders, pain, and inflammation. The development of potent and selective TRPV3 modulators is a key area of research. This guide aims to facilitate these efforts by presenting a clear and objective comparison of the available compounds.

Quantitative Comparison of TRPV3 Modulators

The potency of TRPV3 modulators is typically expressed as the half-maximal effective concentration (EC50) for agonists or the half-maximal inhibitory concentration (IC50) for antagonists. The following tables summarize the reported potencies of various compounds that interact with the TRPV3 channel. It is important to note that values may vary between different studies and experimental conditions.

TRPV3 Agonists: Potency (EC50)

Compound	Chemical Class	EC50 Value (µM)	Species	Assay Type
2-Aminoethoxydiphenyl borate (2-APB)	Boron-containing compound	28.3 - 93	Mouse, Human	Electrophysiology, Calcium Imaging
Carvacrol	Monoterpenoid	215 - 497	Human	Electrophysiology
Thymol	Monoterpenoid	~200 (Slightly lower potency than carvacrol)	Rat	Not specified
Eugenol	Phenylpropanoid	Not specified (activates TRPV3)	Rat	Not specified
Camphor	Monoterpenoid	6000	Not specified	Not specified
Δ⁹-Tetrahydrocannabivarin (THCV)	Cannabinoid	6.1	Human	Calcium Imaging
Cannabidiol (CBD)	Cannabinoid	3.8	Rat	Not specified
Farnesyl pyrophosphate (FPP)	Isoprenoid	0.13	Human	Not specified

TRPV3 Antagonists: Potency (IC50)

Compound	Chemical Class	IC50 Value (µM)	Species	Assay Type
N-Oleoyl Valine	N-Acyl Amino Acid	Not Reported	Not specified	Not specified
Dyclonine	Local Anesthetic	3.2 - 5.2	Mouse, Human	Electrophysiology
Forsythoside B	Phenylethanoid Glycoside	6.7	Not specified	Not specified
Isochlorogenic acid A	Dicaffeoylquinic acid	2.7	Not specified	Not specified
Isochlorogenic acid B	Dicaffeoylquinic acid	0.9	Not specified	Not specified
Verbascoside	Phenylethanoid Glycoside	14.1	Not specified	Not specified
Monanchomycalin B	Guanidine Alkaloid	3.25	Human	Not specified
Trpvicin	Not specified	Not reported (potent and selective)	Not specified	Not specified
Isopentenyl pyrophosphate (IPP)	Isoprenoid	0.239	Human	Not specified

Experimental Protocols

The determination of agonist and antagonist potency on TRPV3 channels relies on robust and reproducible experimental methods. The two primary techniques employed are whole-cell patch-clamp electrophysiology and calcium mobilization assays.

Whole-Cell Patch-Clamp Electrophysiology

This technique directly measures the ion currents flowing through the TRPV3 channels in the cell membrane, providing a precise measure of channel activity.

Cell Preparation:

• Human Embryonic Kidney (HEK293) cells are transiently or stably transfected with the cDNA encoding the human or rodent TRPV3 channel.

• Transfected cells are cultured on glass coverslips for 24-48 hours before recording.

Recording Procedure:

• A glass micropipette with a tip diameter of ~1 µm is filled with an intracellular solution and brought into contact with a single transfected cell.

• A high-resistance "giga-seal" is formed between the pipette tip and the cell membrane.

• The membrane patch under the pipette is ruptured by gentle suction, establishing the "whole-cell" configuration, which allows control of the membrane potential and measurement of the total current across the cell membrane.

• TRPV3 channels are activated by applying an agonist (e.g., 2-APB) at a fixed concentration to the extracellular solution.

• To determine the potency of an antagonist, increasing concentrations of the test compound are co-applied with the agonist, and the reduction in current is measured.

• The IC50 value is calculated by fitting the concentration-response data to the Hill equation.

Calcium Mobilization Assay

This high-throughput method measures changes in intracellular calcium concentration ([Ca²⁺]i) as an indirect indicator of TRPV3 channel activity.

Cell Preparation:

• HEK293 cells stably expressing the TRPV3 channel are seeded into 96- or 384-well microplates.

• The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) for a specific duration at 37°C.

Assay Procedure:

• The baseline fluorescence is measured using a fluorescent plate reader.

• A TRPV3 agonist is added to the wells to stimulate channel opening and subsequent calcium influx, leading to an increase in fluorescence.

• For antagonist screening, cells are pre-incubated with the test compound before the addition of the agonist.

• The change in fluorescence intensity is recorded over time.

• The EC50 for agonists and IC50 for antagonists are determined by analyzing the concentration-response curves.

Visualizing Key Processes

To further aid in the understanding of TRPV3 modulation, the following diagrams illustrate a key signaling pathway and the general workflows of the experimental protocols described.

Caption: Simplified TRPV3 signaling pathway in a keratinocyte.

Caption: General experimental workflows for assessing TRPV3 modulator potency.

N-Oleoyl Valine versus Oleoylethanolamide in metabolic regulation

A Comparative Guide to N-Oleoyl Valine and Oleoylethanolamide in Metabolic Regulation

For researchers, scientists, and drug development professionals, understanding the nuances of endogenous lipid signaling molecules is paramount in the quest for novel therapeutics for metabolic disorders. Among these, N-Oleoyl Valine (NOV) and Oleoylethanolamide (OEA) have emerged as molecules of interest. This guide provides an objective comparison of their known and potential roles in metabolic regulation, supported by available experimental data and detailed methodologies.

While extensive research has elucidated the metabolic functions of OEA, data on NOV remains comparatively scarce. This guide synthesizes the current understanding of both compounds, highlighting areas where further investigation into NOV is warranted.

Introduction to N-Oleoyl Valine and Oleoylethanolamide

N-Oleoyl Valine (NOV) is an N-acyl amino acid (NAAA), a class of lipid signaling molecules formed by the conjugation of a fatty acid (oleic acid) to an amino acid (valine) via an amide bond. NAAAs are increasingly recognized for their diverse biological activities.[1][2]

Oleoylethanolamide (OEA) is a well-characterized N-acylethanolamine (NAE), an endogenous lipid mediator synthesized from oleic acid and ethanolamine.[3] It is known to play a significant role in the regulation of appetite, lipid metabolism, and glucose homeostasis.[3][4]

Comparative Effects on Metabolic Regulation

A direct comparative study of NOV and OEA on key metabolic parameters is not yet available in the scientific literature. The following sections compare the established effects of OEA with the potential or hypothesized effects of NOV, based on the general properties of NAAAs and the biological roles of its constituent molecules.

Appetite Regulation

Oleoylethanolamide (OEA): OEA is a potent satiety factor. Its administration, both orally and intraperitoneally, has been shown to reduce food intake in rodents. OEA is synthesized in the small intestine in response to fat ingestion and activates peroxisome proliferator-activated receptor alpha (PPAR-α) to induce a feeling of fullness.

N-Oleoyl Valine (NOV): The direct effect of NOV on appetite has not been extensively studied. However, some NAAAs have been shown to influence food intake. Additionally, the amino acid valine, a component of NOV, may play a role in central appetite control. The hypothalamus, a key brain region for appetite regulation, can sense amino acid levels. Therefore, it is plausible that NOV could modulate appetite, but this requires experimental verification.

Lipid Metabolism

Oleoylethanolamide (OEA): OEA is a well-established regulator of lipid metabolism, primarily through the activation of PPAR-α. This activation leads to the upregulation of genes involved in fatty acid oxidation and transport, promoting the breakdown of fats for energy.

N-Oleoyl Valine (NOV): While direct evidence is lacking, a synthetic N-aryl substituted valine derivative has been shown to possess dual PPARγ and PPARα agonistic activity, suggesting that N-acyl valine structures can interact with these key metabolic receptors. Given that PPAR-α is a master regulator of lipid metabolism, it is conceivable that NOV could also influence fatty acid oxidation and lipid storage. Further research is needed to confirm this hypothesis.

Glucose Homeostasis

Oleoylethanolamide (OEA): OEA has been shown to improve glucose homeostasis. It can enhance insulin sensitivity and promote glucose uptake in skeletal muscle. OEA is also an agonist for the G protein-coupled receptor 119 (GPR119), which is involved in stimulating the release of incretin hormones like glucagon-like peptide-1 (GLP-1), thereby contributing to better glycemic control.

N-Oleoyl Valine (NOV): The role of NOV in glucose homeostasis is currently unknown. However, studies on branched-chain amino acids (BCAAs) like valine have shown that they can influence glucose metabolism. Intrahypothalamic infusions of valine have been found to lower blood glucose by decreasing liver glucose production in rats. Whether these effects are retained or modified when valine is acylated with oleic acid remains to be determined. A synthetic N-aryl substituted valine derivative has been shown to increase insulin-stimulated glucose uptake in adipocytes.

Quantitative Data Summary

Due to the limited research on N-Oleoyl Valine, a direct quantitative comparison with Oleoylethanolamide is not possible at this time. The following table summarizes the known quantitative data for OEA's effects on metabolic parameters.

Parameter	Molecule	Species/Model	Dose/Concentration	Observed Effect	Reference
Food Intake	OEA	Rat (starved)	10 mg/kg (oral)	15.5% reduction in food intake
OEA	Mouse	10 mg/kg (i.p.)	Significant reduction in food intake
Lipid Metabolism	OEA	Rat Adipocytes	1-20 µM	Concentration-dependent stimulation of glycerol and fatty acid release
OEA	Mouse (diet-induced obese)	5 mg/kg (i.p.)	Reduced body weight gain and triacylglycerol content in liver and adipose tissue
Glucose Homeostasis	OEA	-	-	Data on specific quantitative effects on glucose uptake or insulin sensitivity are varied across different studies and models.	-

Signaling Pathways

The signaling mechanisms for OEA are well-documented, while those for NOV are largely speculative at present.

Oleoylethanolamide (OEA) Signaling

OEA primarily exerts its effects through two main receptors:

• PPAR-α: Activation of this nuclear receptor is central to OEA's effects on lipid metabolism and appetite suppression.

• GPR119: This G protein-coupled receptor mediates OEA's stimulation of GLP-1 secretion, contributing to its beneficial effects on glucose metabolism.

References

• 1. In vivo techniques for assessment of insulin sensitivity and glucose metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N-Acyl Amino Acids: Metabolism, Molecular Targets, and Role in Biological Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-acylethanolamines, anandamide and food intake - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. dokumen.pub [dokumen.pub]

N-Oleoyl Valine and TRP Channels: A Comparative Guide to Cross-Reactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-reactivity of N-Oleoyl Valine with various Transient Receptor Potential (TRP) channels. While specific quantitative data for N-Oleoyl Valine across a wide range of TRP channels is limited in publicly available literature, this document summarizes the existing knowledge on the broader class of N-acyl amides, providing a framework for understanding the potential interactions of N-Oleoyl Valine.

Introduction to N-Oleoyl Valine and TRP Channels

N-Oleoyl Valine is an N-acyl amino acid, a class of endogenous lipid signaling molecules. Structurally similar compounds, such as N-oleoylethanolamine (OEA) and N-oleoyldopamine (OLDA), are known endogenous agonists of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel.[1] TRP channels are a diverse group of ion channels that act as cellular sensors for a wide array of stimuli, including temperature, chemicals, and mechanical stress, playing crucial roles in sensory perception and various physiological processes. Given the activity of structurally related molecules, N-Oleoyl Valine is hypothesized to be a modulator of TRP channel activity.

Data Presentation: Cross-Reactivity of N-Acyl Amides with TRP Channels

TRP Channel	Known N-Acyl Amide Interactions	Specific Data on N-Oleoyl Valine
TRPV1	Several N-acyl amides, including N-oleoylethanolamine (OEA) and N-oleoyldopamine (OLDA), are confirmed endogenous agonists. A study screening over 70 N-acyl amides identified 20 novel activators of TRPV1-4.	Likely an agonist, based on the activity of structurally similar N-acyl amides. Specific EC50 value is not currently published.
TRPA1	Some lipids and their derivatives can modulate TRPA1 activity. However, specific and potent activation by N-acyl amino acids is not well-documented.	No specific data available.
TRPM8	Primarily activated by cold temperatures and cooling agents like menthol. Modulation by N-acyl amino acids has not been a primary focus of research.	No specific data available.
TRPV4	A study identified several novel N-acyl amide activators of TRPV1-4, suggesting potential interaction.	Potential for activation, but specific data for N-Oleoyl Valine is not available.

Note: The absence of specific data for N-Oleoyl Valine on TRPA1, TRPM8, and TRPV4 highlights a significant knowledge gap and an area for future research.

Signaling Pathways and Experimental Workflows

The activation of TRPV1 by endogenous lipids like N-acyl amides initiates a signaling cascade leading to neuronal excitation and downstream cellular responses. The following diagrams illustrate the general signaling pathway and a typical experimental workflow for studying these interactions.

Caption: General signaling pathway of TRPV1 activation by an N-acyl amide.

Caption: Experimental workflow for assessing TRP channel activity.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the activity of compounds like N-Oleoyl Valine on TRP channels.

Calcium Imaging Assay

This assay measures changes in intracellular calcium concentration ([Ca²⁺]i) in response to compound application, indicating ion channel activation.

a. Cell Culture and Transfection:

• Culture Human Embryonic Kidney (HEK293) cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum, 100 U/mL penicillin, and 100 µg/mL streptomycin.

• For transient transfection, use a lipofection-based reagent to introduce plasmid DNA encoding the human TRP channel of interest (e.g., TRPV1, TRPA1, TRPM8, TRPV4) into the HEK293 cells.

• Plate the transfected cells onto 96-well black-walled, clear-bottom microplates and allow them to adhere and express the channel for 24-48 hours.

b. Calcium Indicator Loading:

• Prepare a loading buffer containing a fluorescent calcium indicator, such as Fura-2 AM (acetoxymethyl ester), at a final concentration of 2-5 µM in a physiological salt solution (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Remove the culture medium from the cells and add the Fura-2 AM loading buffer.

• Incubate the cells in the dark at 37°C for 45-60 minutes.

• Wash the cells twice with the physiological salt solution to remove extracellular dye.

c. Compound Application and Data Acquisition:

• Prepare stock solutions of N-Oleoyl Valine in a suitable solvent (e.g., DMSO) and dilute to final desired concentrations in the physiological salt solution.

• Use an automated fluorometric imaging plate reader or a fluorescence microscope equipped with a ratiometric imaging system.

• Establish a stable baseline fluorescence reading.

• Add N-Oleoyl Valine solutions to the wells.

• Record the fluorescence intensity at excitation wavelengths of 340 nm and 380 nm and an emission wavelength of 510 nm for a designated period.

• As a positive control, use a known agonist for each TRP channel (e.g., capsaicin for TRPV1, AITC for TRPA1, menthol for TRPM8, GSK1016790A for TRPV4).

d. Data Analysis:

• Calculate the ratio of fluorescence intensities (F340/F380) to determine the relative change in [Ca²⁺]i.

• Normalize the response to the baseline and express it as a percentage of the maximal response induced by a saturating concentration of a reference agonist.

• Plot the concentration-response curves and calculate the EC50 values using a nonlinear regression model.

Whole-Cell Patch-Clamp Electrophysiology

This technique provides a direct measure of ion channel currents, offering high temporal and voltage resolution.

a. Cell Preparation:

• Plate transfected HEK293 cells on glass coverslips 24-48 hours before the experiment.

• Identify transfected cells, often co-transfected with a fluorescent marker like GFP.

b. Solutions:

• External (bath) solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 glucose; pH adjusted to 7.4 with NaOH.

• Internal (pipette) solution (in mM): 140 CsCl, 10 EGTA, 1 MgCl₂, 10 HEPES; pH adjusted to 7.2 with CsOH. (Cesium is used to block potassium channels).

c. Recording:

• Pull borosilicate glass pipettes to a resistance of 3-5 MΩ when filled with the internal solution.

• Mount the coverslip in a recording chamber on an inverted microscope and perfuse with the external solution.

• Form a high-resistance (>1 GΩ) seal between the patch pipette and the cell membrane (giga-seal).

• Rupture the membrane patch to achieve the whole-cell configuration.

• Clamp the membrane potential at a holding potential of -60 mV.

d. Compound Application and Data Acquisition:

• Apply N-Oleoyl Valine at various concentrations using a rapid solution exchange system.

• Record the induced currents using an patch-clamp amplifier and data acquisition software.

• Apply voltage ramps (e.g., from -100 mV to +100 mV over 200 ms) to determine the current-voltage (I-V) relationship.

e. Data Analysis:

• Measure the peak current amplitude at a specific voltage (e.g., +80 mV) in response to different concentrations of N-Oleoyl Valine.

• Construct concentration-response curves and calculate EC50 values.

• Analyze the reversal potential from the I-V curves to determine the ion selectivity of the channel.

Conclusion

While N-Oleoyl Valine is a promising candidate for TRP channel modulation, particularly TRPV1, a comprehensive understanding of its cross-reactivity profile requires further empirical investigation. The lack of specific quantitative data for its effects on other TRP channels, such as TRPA1, TRPM8, and TRPV4, underscores a critical area for future research in the field of lipid signaling and ion channel pharmacology. The experimental protocols detailed in this guide provide a robust framework for conducting such investigations, which will be instrumental in elucidating the precise biological roles of N-Oleoyl Valine and its potential as a therapeutic agent.

References

• 1. TRPV1: A Potential Drug Target for Treating Various Diseases [mdpi.com]

Comparative Analysis of N-Oleoyl Valine and its Synthetic Analogs: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of N-Oleoyl Valine and its potential synthetic analogs, focusing on their biological activity, particularly as modulators of Transient Receptor Potential (TRP) channels. This document summarizes available experimental data, details relevant experimental methodologies, and visualizes key signaling pathways and workflows.

Introduction to N-Oleoyl Valine

N-Oleoyl Valine is an endogenous N-acyl amino acid that has been identified as an antagonist of the Transient Receptor Potential Vanilloid 3 (TRPV3) receptor.[1] This ion channel is involved in thermoregulation and has been implicated in various physiological and pathological processes in the skin, making N-Oleoyl Valine a molecule of interest for dermatological and sensory research. While the direct synthesis and comparative analysis of a wide range of N-Oleoyl Valine analogs are not extensively documented in publicly available literature, this guide compiles and extrapolates from studies on broader families of N-acyl amides to provide a comparative perspective.

Data Presentation: Comparative Biological Activity

The following table summarizes the biological activity of N-Oleoyl Valine and other N-acyl amides on various TRP channels, based on a screening study that assessed calcium mobilization in HEK293 cells expressing the respective channels.[2][3] This provides a basis for understanding the structure-activity relationships within this class of molecules and for identifying potential synthetic analogs with altered selectivity or potency.

Compound	Target Channel	Activity	Notes
N-Oleoyl Valine	TRPV3	Antagonist	Endogenous N-acyl amine.[1]
N-Docosahexaenoyl Proline	TRPV1	Potent Inhibitor	Exhibited no agonist activity in the initial screen.[2]
N-Acyl GABA Derivatives	TRPV1	Agonist	N-docosahexaenoyl GABA (D-GABA), N-linoleoyl GABA (L-GABA), and N-arachidonoyl GABA (A-GABA) induced calcium mobilization.
N-Docosahexaenoyl Serine	TRPV1	Efficient Activator	One of the more effective N-acyl amides in activating TRPV1.
N-Docosahexaenoyl Glycine	TRPV1	Efficient Activator	Demonstrated significant activation of TRPV1.
N-Acyl Amide Mixtures	TRPV1-4	Agonist/Antagonist	A library of over 70 N-acyl amides showed varied activity across TRPV1, TRPV2, TRPV3, and TRPV4.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the analysis of N-acyl amides on TRP channel activity.

Calcium Mobilization Assay for TRP Channel Activity

This protocol is a standard method to assess the agonist or antagonist activity of compounds on TRP channels by measuring changes in intracellular calcium concentration.

1. Cell Culture and Transfection:

• Human Embryonic Kidney (HEK293) cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum, penicillin (100 U/mL), and streptomycin (100 µg/mL).

• Cells are transiently transfected with plasmids encoding the specific human TRP channel (e.g., TRPV3) using a suitable transfection reagent according to the manufacturer's instructions. Non-transfected cells are used as a negative control.

2. Cell Plating:

• 24 hours post-transfection, cells are seeded into 96-well black-walled, clear-bottom plates at a density of 50,000-100,000 cells per well and allowed to adhere overnight.

3. Fluorescent Calcium Indicator Loading:

• The culture medium is removed, and cells are washed with a buffered salt solution (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Cells are then incubated with a calcium-sensitive fluorescent dye, such as Fura-2 AM (acetoxymethyl ester) or Fluo-4 AM, in the buffered salt solution for 30-60 minutes at 37°C in the dark.

4. Compound Application and Measurement:

• The dye-loading solution is removed, and cells are washed again with the buffered salt solution.

• The plate is placed in a fluorescence microplate reader or a fluorescent microscope equipped for ratiometric imaging (for Fura-2) or single-wavelength measurement (for Fluo-4).

• A baseline fluorescence is recorded for a short period.

• For agonist screening, the test compound (e.g., N-Oleoyl Valine or its analogs) is added to the wells, and fluorescence is continuously monitored to detect an increase in intracellular calcium.

• For antagonist screening, the test compound is added prior to the addition of a known TRP channel agonist (e.g., 2-aminoethoxydiphenyl borate (2-APB) for TRPV3). A reduction in the agonist-induced calcium influx indicates antagonist activity.

5. Data Analysis:

• The change in fluorescence intensity is calculated relative to the baseline. For ratiometric dyes like Fura-2, the ratio of fluorescence at two excitation wavelengths is used to determine the intracellular calcium concentration.

• Dose-response curves are generated to determine the EC50 (for agonists) or IC50 (for antagonists) values.

Mandatory Visualization

Signaling Pathway

Caption: Hypothesized signaling pathway of N-Oleoyl Valine as a TRPV3 antagonist.

Experimental Workflow

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Novel endogenous N-acyl amides activate TRPV1-4 receptors, BV-2 microglia, and are regulated in brain in an acute model of inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel endogenous N-acyl amides activate TRPV1-4 receptors, BV-2 microglia, and are regulated in brain in an acute model of inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of N-Oleoyl Valine and Other Mitochondrial Uncouplers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of N-Oleoyl Valine and other prominent mitochondrial uncouplers. The information is supported by experimental data to aid in the evaluation of these compounds for research and therapeutic development.

Introduction to Mitochondrial Uncouplers

Mitochondrial uncouplers are molecules that dissipate the proton gradient across the inner mitochondrial membrane, leading to an increase in oxygen consumption and heat production, independent of ATP synthesis[1][2]. This mechanism holds therapeutic potential for metabolic diseases by increasing energy expenditure[2][3]. This guide focuses on comparing N-Oleoyl Valine, a member of the N-acyl amino acid (NAA) family, with other well-known uncouplers such as 2,4-dinitrophenol (DNP), carbonyl cyanide p-(trifluoromethoxy)phenylhydrazone (FCCP), and the novel compound BAM15.

Mechanism of Action

Mitochondrial uncouplers function as protonophores, shuttling protons across the inner mitochondrial membrane and bypassing ATP synthase[1]. This action uncouples the electron transport chain from oxidative phosphorylation, leading to an increased rate of oxygen consumption as the mitochondria attempt to re-establish the proton gradient.

N-acyl amino acids, including N-Oleoyl Valine, have been identified as endogenous mitochondrial uncouplers. Their uncoupling activity has been shown to be independent of the uncoupling protein 1 (UCP1) and the adenine nucleotide translocator (ANT) in human adipocytes. In contrast, some uncouplers' effects are at least partially mediated by ANT. BAM15 is a novel synthetic uncoupler that has been shown to be highly potent and selective for the mitochondrial inner membrane, with less off-target effects on the plasma membrane compared to classical uncouplers like FCCP.

Caption: General mechanism of mitochondrial uncoupling.

Comparative Efficacy and Safety

The therapeutic potential of mitochondrial uncouplers is often limited by a narrow therapeutic window, where the effective dose is close to the toxic dose. Therefore, comparing the efficacy and safety profiles of different uncouplers is crucial.

In Vitro Comparison

Studies in human adipocytes have shown that while N-acyl amino acids like N-Oleoyl Valine are potent uncouplers, they can also reduce maximal oxidation rates, mitochondrial ATP production, and cell viability at higher concentrations. The in vitro therapeutic index of NAAs was found to be lower than that of niclosamide ethanolamine (NEN) and DNP.

BAM15 has demonstrated a wider effective concentration range and lower cytotoxicity compared to FCCP in various cell lines. BAM15 was able to sustain a high rate of uncoupled respiration over a broader range of concentrations where FCCP showed inhibitory effects. Furthermore, BAM15 did not induce apoptosis-related Caspase 3/7 activity at concentrations where DNP and FCCP showed significant activation.

Compound	Cell Type	Effective Concentration for Uncoupling	Cytotoxicity (Concentration)	Reference
N-acyl amino acids	Human adipocytes	Dose-dependent	Reduced viability > 25 µM
DNP	C2C12 myotubes	~1 µM (lower maximal rate than BAM15/FCCP)	Caspase 3/7 activation at 5 µM
FCCP	C2C12 myotubes	~1 µM	Caspase 3/7 activation at 10 µM
BAM15	C2C12 myotubes	~1 µM (similar maximal rate to FCCP)	No Caspase 3/7 activation up to 40 µM
BAM15	L6 myoblasts	100 nM - 50 µM	Less cytotoxic than FCCP
FCCP	L6 myoblasts	100 nM - 1 µM	More cytotoxic than BAM15

In Vivo Comparison

In diet-induced obese mice, administration of N-oleoyl-leucine, a closely related NAA to N-Oleoyl Valine, reduced body mass and improved glucose tolerance. However, it was also noted that these mice had reduced food intake for unclarified reasons. BAM15 has been shown to protect against diet-induced obesity and improve glycemic control in mice without altering food intake, suggesting a primary effect on energy expenditure.

Compound	Animal Model	Key Findings	Reference
N-oleoyl-leucine	Diet-induced obese mice	Reduced body mass, improved glucose tolerance, reduced food intake.
BAM15	Diet-induced obese mice	Resistant to weight gain, improved body composition and glycemic control, no change in food intake.
DNP (liver-targeted)	Rodent models	Reverses metabolic associated fatty liver disease (MAFLD) with a wide therapeutic index.

Experimental Protocols

In Vitro Respirometry Assay (Seahorse XF)

Objective: To measure the real-time effect of mitochondrial uncouplers on cellular oxygen consumption rate (OCR).

Methodology:

• Cell Culture: Plate cells (e.g., C2C12 myotubes, L6 myoblasts, or primary adipocytes) in a Seahorse XF cell culture microplate and allow them to adhere and differentiate as required.

• Compound Preparation: Prepare stock solutions of N-Oleoyl Valine, DNP, FCCP, and BAM15 in a suitable solvent (e.g., DMSO). Prepare serial dilutions to achieve the desired final concentrations in the assay medium.

• Assay Procedure:

  • Replace the cell culture medium with pre-warmed Seahorse XF base medium supplemented with substrates (e.g., pyruvate, glutamine, and glucose).

  • Incubate the cells at 37°C in a non-CO2 incubator for 1 hour prior to the assay.

  • Load the injector ports of the sensor cartridge with the uncoupling compounds and other mitochondrial inhibitors (e.g., oligomycin, rotenone/antimycin A).

  • Calibrate the Seahorse XF Analyzer.

  • Measure baseline OCR, then inject the uncoupler to measure the increase in respiration. Subsequent injections of oligomycin (to inhibit ATP synthase and measure proton leak) and rotenone/antimycin A (to inhibit Complex I and III and measure non-mitochondrial respiration) can be performed to fully assess mitochondrial function.

• Data Analysis: Normalize OCR data to cell number or protein concentration. Calculate parameters such as basal respiration, maximal respiration, and spare respiratory capacity.

Caption: Experimental workflow for Seahorse XF respirometry assay.

Cytotoxicity Assay (Caspase 3/7 Activation)

Objective: To assess the induction of apoptosis by mitochondrial uncouplers.

Methodology:

• Cell Culture: Seed cells in a 96-well white, clear-bottom plate and allow them to adhere.

• Compound Treatment: Treat cells with a range of concentrations of each uncoupler for a specified period (e.g., 16 hours). Include a vehicle control.

• Assay Procedure:

  • Equilibrate the plate to room temperature.

  • Add a Caspase-Glo® 3/7 reagent to each well.

  • Mix by orbital shaking for 30 seconds.

  • Incubate at room temperature for 1-2 hours.

  • Measure luminescence using a plate reader.

• Data Analysis: Normalize luminescence values to the vehicle control to determine the fold-change in Caspase 3/7 activity.

Signaling Pathways

Mitochondrial uncoupling can trigger various cellular signaling pathways in response to the altered metabolic state. A key pathway activated by the resulting increase in the AMP/ATP ratio is the AMP-activated protein kinase (AMPK) pathway. AMPK activation can lead to enhanced fatty acid oxidation and glucose uptake, contributing to the therapeutic effects of uncouplers.

Caption: Signaling pathway activated by mitochondrial uncoupling.

Conclusion

N-Oleoyl Valine and other N-acyl amino acids are a class of endogenous mitochondrial uncouplers with demonstrated efficacy. However, their therapeutic window appears to be narrower compared to some novel synthetic uncouplers like BAM15, which exhibits a broader effective concentration range and lower in vitro toxicity. The choice of a mitochondrial uncoupler for research or therapeutic development should be guided by a careful evaluation of its potency, therapeutic index, and mechanism of action. The experimental protocols provided in this guide offer a framework for conducting such comparative analyses. Further research is warranted to fully elucidate the physiological roles and therapeutic potential of N-Oleoyl Valine and other N-acyl amino acids.

References

• 1. benchchem.com [benchchem.com]
• 2. Therapeutic potential of mitochondrial uncouplers for the treatment of metabolic associated fatty liver disease and NASH - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Adverse bioenergetic effects of N-acyl amino acids in human adipocytes overshadow beneficial mitochondrial uncoupling - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of N-Oleoyl Valine and N-Arachidonoyl Glycine: A Guide for Researchers

Introduction

N-acyl amino acids (NAAAs) are a class of endogenous lipid signaling molecules that have garnered increasing interest for their diverse physiological roles. Among these, N-Oleoyl Valine (NOV) and N-Arachidonoyl Glycine (NAGly) represent two such compounds with distinct biochemical profiles and therapeutic potential. This guide provides a comprehensive comparison of NOV and NAGly, summarizing their known biological activities, molecular targets, and the experimental methodologies used to study them. It is important to note that to date, no direct head-to-head comparative studies have been published. Therefore, this guide synthesizes the available data for each compound individually to facilitate a comparative understanding.

Section 1: Physicochemical and Biochemical Properties

A summary of the key physicochemical and known biochemical properties of N-Oleoyl Valine and N-Arachidonoyl Glycine is presented below.

Property	N-Oleoyl Valine	N-Arachidonoyl Glycine
Molecular Formula	C23H43NO3[1]	C22H35NO3[2]
Molecular Weight	381.6 g/mol [1][3]	361.5 g/mol [2]
Primary Molecular Target	Transient Receptor Potential Vanilloid 3 (TRPV3)	G-protein coupled receptor 18 (GPR18), G-protein coupled receptor 55 (GPR55)
Known Biological Role	Thermoregulation	Pain modulation, anti-inflammatory effects, vasorelaxation
Mode of Action	Antagonist	Agonist (though its role at GPR18 is debated)

Section 2: Comparative Analysis of Biological Activity

N-Oleoyl Valine (NOV)

N-Oleoyl Valine is a less-studied NAAA that has been identified as an endogenous antagonist of the TRPV3 ion channel. TRPV3 is a temperature-sensitive cation channel primarily expressed in the skin and is involved in the sensation of warmth and pain. As an antagonist, NOV is presumed to inhibit the influx of cations through the TRPV3 channel, thereby modulating downstream signaling pathways related to thermoregulation and nociception. Studies have shown that levels of NOV in mice are elevated upon cold exposure and in response to acute lung injury.

N-Arachidonoyl Glycine (NAGly)

N-Arachidonoyl Glycine is a well-characterized NAAA that is structurally related to the endocannabinoid anandamide. Unlike anandamide, NAGly has little to no affinity for the canonical cannabinoid receptors CB1 and CB2. Instead, its biological effects are primarily mediated through the orphan G-protein coupled receptors GPR18 and GPR55. NAGly has been shown to elicit a range of physiological responses, including analgesia in inflammatory pain models, vasorelaxation, and anti-inflammatory effects.

Section 3: Signaling Pathways

The known and proposed signaling pathways for NOV and NAGly are depicted below.

Proposed signaling pathway for N-Oleoyl Valine (NOV).

Signaling pathways for N-Arachidonoyl Glycine (NAGly).

Section 4: Quantitative Data

The available quantitative data for N-Oleoyl Valine and N-Arachidonoyl Glycine are limited and have not been determined in direct comparative studies.

N-Oleoyl Valine Quantitative Data

Parameter	Value	Receptor/System	Reference
IC50	Data not available	TRPV3	-
Binding Affinity (Kd)	Data not available	TRPV3	-

N-Arachidonoyl Glycine Quantitative Data

Parameter	Value	Receptor/System	Reference
EC50 (cAMP inhibition)	~20 nM	GPR18
pEC50% (Vasorelaxation)	5.1 ± 0.2	Rat mesenteric arteries
Binding Affinity (Kd)	Data not available	GPR18	-
Binding Affinity (Kd)	1-10 µM (low affinity)	FAAH, GlyT2, GPR55, GPR92, GABA-A

Section 5: Experimental Protocols

Detailed methodologies for key experiments are provided below.

TRPV3 Functional Assay (Calcium Influx Assay for NOV)

This protocol describes a cell-based fluorescence assay to measure the antagonistic activity of N-Oleoyl Valine on the TRPV3 channel.

Experimental workflow for a TRPV3 functional assay.

Materials:

• HEK293 cells stably expressing human TRPV3

• Cell culture medium (e.g., DMEM with 10% FBS)

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Pluronic F-127

• Assay buffer (e.g., HBSS with 20 mM HEPES)

• N-Oleoyl Valine

• TRPV3 agonist (e.g., 2-Aminoethoxydiphenyl borate, 2-APB)

• 96-well black, clear-bottom microplates

• Fluorescence plate reader with automated liquid handling

Procedure:

• Cell Plating: Seed the TRPV3-expressing HEK293 cells into 96-well plates and culture overnight to allow for cell attachment.

• Dye Loading: Prepare a loading buffer containing the calcium-sensitive dye and Pluronic F-127 in the assay buffer. Remove the culture medium from the cells and add the loading buffer. Incubate the plate in the dark at 37°C for 1 hour.

• Compound Pre-incubation: Prepare serial dilutions of N-Oleoyl Valine in the assay buffer. After the dye-loading incubation, wash the cells with assay buffer and then add the different concentrations of NOV to the wells. Incubate for 15-30 minutes at room temperature.

• Agonist Addition and Fluorescence Measurement: Place the plate in the fluorescence plate reader. Establish a baseline fluorescence reading for each well. Then, using the instrument's injection system, add a pre-determined concentration of the TRPV3 agonist (e.g., EC80 of 2-APB) to all wells.

• Data Recording: Immediately after agonist addition, continuously record the fluorescence intensity for several minutes to capture the peak calcium response.

• Data Analysis: The antagonistic effect of NOV is determined by the reduction in the agonist-induced fluorescence signal. Plot the percentage of inhibition against the concentration of NOV to calculate the IC50 value.

GPR18 Receptor Binding Assay (for NAGly)

This protocol outlines a competitive radioligand binding assay to determine the binding affinity of N-Arachidonoyl Glycine for the GPR18 receptor. As no specific radioligand for GPR18 is commercially available, this protocol is a generalized representation.

Materials:

• Cell membranes prepared from cells overexpressing GPR18

• Radiolabeled GPR18 ligand (hypothetical, e.g., [3H]-NAGly or a suitable labeled agonist/antagonist)

• Unlabeled N-Arachidonoyl Glycine

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 1 mM EDTA, 0.1% BSA, pH 7.4)

• 96-well filter plates (e.g., GF/C)

• Scintillation cocktail

• Microplate scintillation counter

Procedure:

• Assay Setup: In a 96-well plate, add the binding buffer, a fixed concentration of the radiolabeled ligand, and varying concentrations of unlabeled N-Arachidonoyl Glycine.

• Incubation: Initiate the binding reaction by adding the cell membranes containing GPR18. Incubate the plate at room temperature for a predetermined time to reach equilibrium.

• Separation of Bound and Free Ligand: Terminate the assay by rapid filtration through the filter plates using a cell harvester. The filter will trap the membranes with the bound radioligand.

• Washing: Quickly wash the filters with ice-cold binding buffer to remove any unbound radioligand.

• Scintillation Counting: After the filters have dried, add scintillation cocktail to each well and count the radioactivity using a microplate scintillation counter.

• Data Analysis: The amount of bound radioligand will decrease as the concentration of unlabeled NAGly increases. The data are then analyzed using non-linear regression to determine the Ki (inhibition constant) or IC50 of NAGly for the GPR18 receptor.

GPR55 Functional Assay (Calcium Mobilization for NAGly)

This protocol describes a method to assess the agonist activity of N-Arachidonoyl Glycine at the GPR55 receptor by measuring intracellular calcium mobilization.

Materials:

• CHO or HEK293 cells stably expressing human GPR55

• Cell culture medium

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM)

• Assay buffer

• N-Arachidonoyl Glycine

• 96-well black, clear-bottom microplates

• Fluorescence imaging plate reader (e.g., FLIPR)

Procedure:

• Cell Plating: Seed the GPR55-expressing cells into 96-well plates and culture until they form a confluent monolayer.

• Dye Loading: Load the cells with a calcium-sensitive dye as described in the TRPV3 functional assay protocol.

• Compound Addition and Fluorescence Measurement: Place the plate in the fluorescence imaging plate reader. Establish a baseline fluorescence reading.

• Agonist Stimulation: Using the instrument's fluidics system, add varying concentrations of N-Arachidonoyl Glycine to the wells.

• Data Recording: Continuously monitor the fluorescence intensity to measure the change in intracellular calcium concentration.

• Data Analysis: The agonist activity of NAGly is determined by the increase in fluorescence signal. Plot the peak fluorescence response against the concentration of NAGly to generate a dose-response curve and calculate the EC50 value.

Section 6: Conclusion and Future Directions

This guide provides a comparative overview of N-Oleoyl Valine and N-Arachidonoyl Glycine based on the current scientific literature. A significant disparity in the volume of research exists between the two molecules, with NAGly being more extensively characterized. While NOV has been identified as a TRPV3 antagonist, further studies are required to elucidate its precise mechanism of action, downstream signaling pathways, and full therapeutic potential. Quantitative data, such as binding affinities and potency, are particularly needed for NOV to enable a more direct comparison with other NAAAs.

For NAGly, while its roles in pain and inflammation are better understood, the controversy surrounding its interaction with GPR18 warrants further investigation. The development of selective pharmacological tools for GPR18 and GPR55 will be crucial in dissecting the specific contributions of each receptor to the overall physiological effects of NAGly.

Future head-to-head studies employing standardized experimental conditions and a battery of functional assays are essential for a definitive comparison of the biological activities of N-Oleoyl Valine and N-Arachidonoyl Glycine. Such studies will provide a clearer understanding of their relative potencies, efficacies, and potential as therapeutic agents.

References

• 1. N-Oleoyl Valine | C23H43NO3 | CID 46917638 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. caymanchem.com [caymanchem.com]

N-Oleoyl Valine: A Comparative Analysis of an Endogenous N-Acyl Amide

A Guide for Researchers, Scientists, and Drug Development Professionals

Endogenous N-acyl amides are a diverse class of lipid signaling molecules that play crucial roles in a myriad of physiological processes.[1] This family of compounds, characterized by a fatty acyl group linked to an amine, includes well-known members like the endocannabinoid anandamide (N-arachidonoyl ethanolamide) and sleep-inducing oleamide.[2] A significant subclass of these lipids is the N-acyl amino acids (NAAAs), where a fatty acid is conjugated to an amino acid.[3] N-Oleoyl Valine, a member of this subclass, has emerged as a molecule of interest due to its distinct biological activities. This guide provides a comparative analysis of N-Oleoyl Valine, contrasting its known functions with those of other endogenous N-acyl amides, supported by available experimental data.

Structural and Functional Distinctions

N-acyl amides can be broadly categorized based on their amine-containing head group, which dictates their structural properties and often their biological targets.[4] N-Oleoyl Valine is distinguished by the conjugation of oleic acid, an 18-carbon monounsaturated fatty acid, with the branched-chain amino acid valine. This structure confers specific physicochemical properties that influence its interactions with cellular membranes and protein targets.

In contrast, other N-acyl amides feature different head groups, such as ethanolamine in N-acyl ethanolamines (NAEs) like anandamide, or other amino acids like glycine in N-acyl glycines. These structural variations lead to a wide spectrum of biological activities, from the cannabinoid receptor agonism of anandamide to the anti-inflammatory and analgesic properties of N-arachidonoyl glycine.

Comparative Biological Activities

A key differentiator for N-Oleoyl Valine is its activity at Transient Receptor Potential (TRP) channels, specifically as an antagonist of TRPV3. This contrasts with many other N-acyl amides that are known to be agonists at various TRP channels.

Table 1: Comparative Activity of N-Oleoyl Valine and Other N-Acyl Amides at TRPV Channels

Compound Class	Specific Compound(s)	Target(s)	Activity	Reference(s)
N-Acyl Valines	N-Oleoyl Valine	TRPV3	Antagonist
N-Linoleoyl Valine	TRPV3	Antagonist
N-Stearoyl Valine	TRPV3	Antagonist
N-Docosahexaenoyl Valine	TRPV3	Antagonist
N-Acyl Ethanolamines	N-Arachidonoyl Ethanolamide (Anandamide)	TRPV1	Agonist
N-Acyl Glycines	N-Arachidonoyl Glycine	GPR18	Agonist (analgesic)
N-Acyl Serines	N-Oleoyl Serine	GPR119	Agonist (bone remodeling)

Note: Quantitative IC50 or Ki values for the antagonist activity of N-Oleoyl Valine on TRPV3 are not yet available in the published literature. The identification is based on screening assays.

Signaling Pathways

The antagonistic action of N-Oleoyl Valine on TRPV3 suggests a distinct signaling pathway compared to agonistic N-acyl amides. TRPV3 is a non-selective cation channel, and its activation leads to an influx of Ca²⁺, which triggers various downstream signaling cascades. By blocking this initial step, N-Oleoyl Valine can inhibit these pathways.

Figure 1: Signaling pathway of TRPV3 antagonism by N-Oleoyl Valine.

Mitochondrial Uncoupling

Another area of interest for N-acyl amides is their effect on mitochondrial function. Some N-acyl amino acids have been shown to act as mitochondrial uncouplers, a process that dissipates the proton gradient across the inner mitochondrial membrane, leading to increased respiration and heat production. This has generated interest in their potential as therapeutics for metabolic diseases.

While N-acyl amino acids with neutral residues can potently induce uncoupled respiration in human adipocytes, this effect can be accompanied by a reduction in maximal oxidation rates and cell viability at higher concentrations. Studies comparing N-oleoyl-leucine to oleic acid found that while the N-acyl amino acid was a proficient uncoupler, it was not systematically more potent than the conventional fatty acid. The specific activity and mechanism of N-Oleoyl Valine as a mitochondrial uncoupler have not been extensively studied, representing an area for future research.

Figure 2: Workflow for studying mitochondrial uncoupling by N-Oleoyl Valine.

Experimental Protocols

Calcium Mobilization Assay for TRPV Receptor Activity

This protocol is adapted from studies screening N-acyl amide libraries for activity at TRPV channels.

• Cell Culture and Transfection:

  • Human Embryonic Kidney (HEK293) cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum, 1% penicillin-streptomycin, and 2 mM L-glutamine.

  • Cells are transiently transfected with plasmids encoding the desired TRPV channel (e.g., human TRPV3) using a suitable transfection reagent (e.g., Lipofectamine 2000).

• Fluorescent Calcium Imaging:

  • Transfected cells are plated in 96-well black-walled, clear-bottom plates.

  • After 24-48 hours, the culture medium is removed, and cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) in a physiological salt solution (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES) for 60 minutes at 37°C.

  • Cells are then washed to remove excess dye and incubated in the salt solution.

• Compound Screening:

  • Baseline fluorescence is recorded using a fluorescence plate reader.

  • For antagonist screening, cells are pre-incubated with N-Oleoyl Valine or other test compounds for a defined period (e.g., 5-15 minutes).

  • A known TRPV3 agonist (e.g., 2-aminoethoxydiphenyl borate, 2-APB) is then added to stimulate the channel.

  • Changes in intracellular calcium concentration are monitored by recording the fluorescence intensity over time.

• Data Analysis:

  • The change in fluorescence is calculated relative to the baseline.

  • The inhibitory effect of the N-acyl amide is determined by comparing the agonist-induced calcium response in the presence and absence of the test compound.

Conclusion

N-Oleoyl Valine presents a distinct profile among endogenous N-acyl amides, primarily characterized by its antagonistic activity at the TRPV3 receptor. This sets it apart from many other N-acyl amides that act as agonists at various ion channels and G-protein coupled receptors. While its role in mitochondrial uncoupling is plausible given the activity of related compounds, this requires further empirical validation. The unique biological activities of N-Oleoyl Valine highlight the functional diversity within the N-acyl amide family and underscore the importance of the specific fatty acid and amino acid composition in determining the molecule's physiological function. Further research, particularly quantitative analysis of its receptor interactions and in vivo studies, is necessary to fully elucidate the therapeutic potential of N-Oleoyl Valine.

References

• 1. Valine improves mitochondrial function and protects against oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Frontiers | Novel endogenous N-acyl amides activate TRPV1-4 receptors, BV-2 microglia, and are regulated in brain in an acute model of inflammation [frontiersin.org]
• 4. researchgate.net [researchgate.net]

Comparative Lipidomics of Tissues with High vs. Low N-Oleoyl Valine: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of tissues with varying concentrations of N-Oleoyl Valine, supported by experimental data. We delve into the lipidomic profiles, associated signaling pathways, and the experimental protocols used to elucidate these findings.

N-Oleoyl Valine is an endogenous N-acyl amide that has garnered significant interest for its roles in thermoregulation, mitochondrial uncoupling, and as an antagonist of the Transient Receptor Potential Vanilloid 3 (TRPV3) channel.[1][2] Understanding its differential distribution and function across various tissues is crucial for harnessing its therapeutic potential. This guide aims to provide a comparative analysis of tissues with high versus low concentrations of N-Oleoyl Valine, focusing on the lipidomic landscape and the underlying molecular mechanisms.

Quantitative Comparison of N-Acyl Amino Acids in Different Tissues

While specific quantitative data for N-Oleoyl Valine across a wide range of tissues remains an area of active research, studies on related N-acyl amino acids (NAAAs) provide valuable insights into their distribution. The brain has been identified as a tissue with a significant abundance and diversity of NAAAs.

Table 1: Endogenous Levels of Selected N-Acyl Amino Acids in Rat Brain Tissue

N-Acyl Amino Acid	Endogenous Level (pmol/g wet tissue)
N-Arachidonoyl Glycine	333
N-Arachidonoyl GABA	11
N-Stearoyl GABA	0.26
N-Palmitoyl Glutamic Acid	1.2
N-Oleoyl Alanine	Not explicitly quantified, but detected
N-Oleoyl Serine	Not explicitly quantified, but detected
N-Oleoyl Glycine	Not explicitly quantified, but detected
N-Oleoyl Valine	Not explicitly quantified, but detected

Data sourced from a targeted lipidomics approach in rat brain tissue.[3][4]

The data indicates that the brain contains a complex mixture of NAAAs with varying concentrations, suggesting a potential role for these lipids in neurological functions. Tissues such as the lung have been shown to have increased concentrations of N-Oleoyl Valine in response to acute injury, suggesting a role in inflammatory processes.[1] Conversely, tissues like the liver and adipose tissue are also involved in lipid metabolism and may exhibit different NAAA profiles under various physiological conditions. Further comparative quantitative lipidomics studies are required to establish a definitive hierarchy of N-Oleoyl Valine concentrations across different tissues.

Signaling Pathways of N-Oleoyl Valine

N-Oleoyl Valine exerts its biological effects through distinct signaling pathways, primarily involving the TRPV3 channel and mitochondrial uncoupling.

TRPV3 Signaling Pathway

N-Oleoyl Valine acts as an antagonist at the TRPV3 channel, a calcium-permeable non-selective cation channel. The activation of TRPV3 by agonists initiates a downstream signaling cascade that can be modulated by antagonists like N-Oleoyl Valine. This pathway is particularly relevant in skin keratinocytes, where TRPV3 plays a role in thermosensation, hair growth, and skin barrier function.

The binding of an agonist to TRPV3 leads to an influx of calcium ions (Ca2+), which acts as a second messenger. This increase in intracellular calcium can activate Calcium/calmodulin-dependent protein kinase II (CaMKII). Activated CaMKII can then stimulate the release of Transforming Growth Factor-alpha (TGFα), which in turn binds to and activates the Epidermal Growth Factor Receptor (EGFR). The activation of EGFR can trigger two major downstream signaling pathways: the PI3K/NF-κB pathway, which is involved in cell survival and inflammation, and the MAPK/ERK pathway, which regulates cell proliferation and differentiation.

TRPV3 Agonist Signaling Cascade

Mitochondrial Uncoupling Mechanism

N-Oleoyl Valine and other N-acyl amino acids can induce mitochondrial uncoupling, a process that dissociates substrate oxidation from ATP synthesis, leading to energy dissipation as heat. This mechanism is of significant interest for its potential therapeutic applications in metabolic diseases.

N-acyl amino acids are thought to act as protonophores, carrying protons across the inner mitochondrial membrane. In tissues like the liver, this process may be facilitated by the Adenine Nucleotide Transporter 2 (ANT2). In brown adipose tissue, N-acyl amino acids can also activate Uncoupling Protein 1 (UCP1), a well-known mediator of non-shivering thermogenesis. The transport of protons back into the mitochondrial matrix by N-Oleoyl Valine dissipates the proton motive force, leading to an increase in oxygen consumption without a corresponding increase in ATP production.

References

• 1. sites.lsa.umich.edu [sites.lsa.umich.edu]
• 2. Beyond Ca2+ signalling: the role of TRPV3 in the transport of NH4+ - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeted lipidomics approach for endogenous N-acyl amino acids in rat brain tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safeguarding Your Research: Essential Safety and Handling Protocols for N-Oleoyl Valine

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory environment is paramount. This guide provides immediate, essential safety and logistical information for handling N-Oleoyl Valine, fostering a culture of safety and building trust in your operational procedures. The following procedural guidance is designed to directly address key questions regarding the safe handling, storage, and disposal of this compound.

Chemical Identifier and Properties

Property	Value	Reference
Chemical Name	N-[(9Z)-1-oxo-9-octadecen-1-yl]-L-valine	[1][2][3]
CAS Number	60374-41-6	[1][2]
Molecular Formula	C23H43NO3
Molecular Weight	381.6 g/mol
Formulation	A solution in methyl acetate

Hazard Identification and Personal Protective Equipment (PPE)

N-Oleoyl Valine, as supplied in methyl acetate, is classified as a hazardous substance. The primary hazards are associated with the solvent.

Hazards:

• Highly flammable liquid and vapor.

• Causes serious eye irritation.

• May cause drowsiness or dizziness.

It is crucial to handle this material with care, treating it as potentially hazardous until further toxicological data is available.

PPE	Specification	Rationale
Eye/Face Protection	Chemical safety goggles or glasses as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.	Protects against splashes of the methyl acetate solution, which can cause serious eye irritation.
Skin Protection	Wear appropriate protective gloves (e.g., nitrile) and a lab coat.	Prevents skin contact with the chemical solution.
Respiratory Protection	Work in a well-ventilated area, preferably a chemical fume hood.	Minimizes inhalation of methyl acetate vapors, which can cause drowsiness or dizziness.

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for laboratory safety and regulatory compliance.

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure that a chemical fume hood is operational and that all necessary PPE is readily available and in good condition. Have an emergency eyewash station and safety shower accessible.

• Acclimatization: Allow the vial to warm to room temperature before opening to prevent condensation of atmospheric moisture.

• Aliquoting: If creating smaller aliquots for single-use, do so in the chemical fume hood. Use appropriate, clean glassware and tools.

• Solvent Evaporation: If the methyl acetate needs to be removed, this should be done under a gentle stream of inert gas (e.g., nitrogen or argon) in a well-ventilated fume hood.

• Storage: Store N-Oleoyl Valine at -20°C in a tightly sealed container. The product is stable for at least two years under these conditions.

Disposal Plan

All waste materials, including empty vials, contaminated gloves, and any unused product, should be disposed of as hazardous chemical waste. Follow all local, state, and federal regulations for the disposal of flammable liquids and chemical waste. Do not dispose of down the drain or in regular trash.

Experimental Workflow and Safety Diagram

The following diagram illustrates the key decision points and safety procedures for handling N-Oleoyl Valine in a laboratory setting.

Caption: Workflow for Safe Handling of N-Oleoyl Valine.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Sapphire North America [sapphire-usa.com]
• 3. calpaclab.com [calpaclab.com]